Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Core Science & Biosynthesis

The Precision Strike: Unraveling the Mechanism of Action of Morpholino-Pyrimidine Derivatives in Oncology

A Technical Guide for Researchers and Drug Development Professionals

Introduction: A Tale of Two Moieties in the War on Cancer

In the intricate landscape of oncology drug discovery, the quest for targeted therapies that can selectively dismantle the molecular machinery of cancer cells remains a paramount objective. Among the burgeoning classes of small molecule inhibitors, morpholino-pyrimidine derivatives have emerged as a particularly promising chemotype. This guide provides an in-depth exploration of the core mechanisms through which these compounds exert their potent anti-neoplastic effects. We will dissect the synergistic interplay between the morpholine and pyrimidine scaffolds, elucidate their primary molecular targets, and detail the downstream consequences for cancer cell fate. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering not just a review of the field but also actionable insights into the experimental validation of these mechanisms. The narrative that follows is grounded in the principles of scientific integrity, drawing upon established research to explain the causality behind experimental design and interpretation.

The Central Axis of Attack: Inhibition of the PI3K/Akt/mTOR Signaling Pathway

The overwhelming body of evidence points to the Phosphatidylinositol 3-kinase (PI3K)/Protein kinase B (Akt)/Mammalian target of rapamycin (mTOR) pathway as the principal target of morpholino-pyrimidine derivatives in oncology.[1][2][3] This signaling cascade is a master regulator of cellular growth, proliferation, survival, and metabolism, and its aberrant activation is a hallmark of a vast array of human cancers.[2][4] Morpholino-pyrimidine compounds have been extensively developed as inhibitors of key kinases within this pathway, acting as single agents targeting PI3K or mTOR, or as dual inhibitors.[1][5][6][7][8][9]

The morpholine moiety is a critical pharmacophore in the design of these inhibitors.[1][10][11] Its oxygen atom frequently forms a crucial hydrogen bond with the hinge region of the kinase domain, a structural interaction that is vital for potent inhibitory activity.[1][10] The pyrimidine core, on the other hand, provides a versatile and synthetically tractable scaffold that can be readily modified to optimize potency, selectivity, and pharmacokinetic properties.[12][13][14] Structure-activity relationship (SAR) studies have consistently demonstrated that substitutions on the pyrimidine ring can significantly influence the inhibitory profile of these compounds.[10][11] For instance, the introduction of electron-withdrawing groups on an attached phenyl ring has been shown to enhance cytotoxic activity.[4]

By competitively binding to the ATP-binding pocket of PI3K and/or mTOR, these derivatives effectively block the phosphorylation of their downstream substrates.[10][15] This disruption of the signaling cascade triggers a cascade of anti-cancer effects.

Visualizing the PI3K/Akt/mTOR Inhibition

Caption: Inhibition of the PI3K/Akt/mTOR pathway by morpholino-pyrimidine derivatives.

Downstream Cellular Consequences: A Multi-pronged Assault on Cancer Cells

The inhibition of the PI3K/Akt/mTOR pathway by morpholino-pyrimidine derivatives initiates a series of downstream events that collectively contribute to their anti-cancer activity.

Induction of Apoptosis

A key outcome of PI3K/Akt/mTOR inhibition is the induction of programmed cell death, or apoptosis.[16][17] The Akt kinase is a critical survival factor that phosphorylates and inactivates several pro-apoptotic proteins. By blocking Akt activation, morpholino-pyrimidine derivatives can unleash the apoptotic machinery.[7][18] This is often characterized by an increase in the sub-G1 cell population in cell cycle analysis, activation of caspases 3 and 7, loss of mitochondrial membrane potential, and degradation of nuclear DNA.[16][17][18]

Cell Cycle Arrest

The PI3K/Akt/mTOR pathway plays a crucial role in regulating cell cycle progression.[19] Inhibition of this pathway can lead to cell cycle arrest, typically at the G0/G1 or G2/M phases, thereby preventing cancer cell proliferation.[18][20] This effect is often mediated by the modulation of key cell cycle regulatory proteins.

Induction of Cellular Senescence

Recent evidence suggests that some morpholino-pyrimidine derivatives can induce a state of irreversible growth arrest known as cellular senescence in cancer cells.[19] This is characterized by changes in cell morphology, expression of senescence-associated markers like p21 and p53, and the secretion of a specific profile of inflammatory cytokines known as the senescence-associated secretory phenotype (SASP).[19]

Generation of Reactive Oxygen Species (ROS)

Some studies have indicated that the anti-proliferative effects of certain morpholino-pyrimidine derivatives are linked to the generation of reactive oxygen species (ROS).[16] Elevated levels of ROS can induce oxidative stress and damage cellular components, ultimately leading to apoptosis.[16]

Beyond the Central Axis: Exploring Alternative Mechanisms

While PI3K/Akt/mTOR inhibition is the most well-documented mechanism, some research suggests that morpholino-pyrimidine derivatives may exert their anti-cancer effects through other pathways as well.

Targeting the DNA Damage Response (DDR)

The DNA Damage Response (DDR) is a complex network of pathways that detect and repair DNA damage, and its dysregulation is a common feature of cancer.[21][22] There is emerging, though less extensive, evidence that certain pyrimidine-based compounds may target key proteins in the DDR pathway, such as ATM, ATR, and DNA-PK.[20][21] By inhibiting these crucial checkpoint kinases, these compounds could potentially sensitize cancer cells to DNA-damaging agents and exploit synthetic lethalities in tumors with pre-existing DDR defects.[21][22]

Experimental Validation: A Guide to Mechanistic Studies

A robust understanding of the mechanism of action of any novel compound requires a multi-faceted experimental approach. The following protocols outline key assays for validating the mechanisms described above.

Visualizing the Experimental Workflow

Caption: A typical experimental workflow for elucidating the mechanism of action.

Detailed Experimental Protocols

1. Cell Viability and Cytotoxicity Assays

• Principle: To determine the concentration-dependent effect of the morpholino-pyrimidine derivative on the viability and proliferation of cancer cell lines.

• Methodologies:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals, which are then solubilized and quantified spectrophotometrically.[2]

  • SRB (Sulphorhodamine B) Assay: This assay is based on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins under mildly acidic conditions. The amount of bound dye is proportional to the total protein mass and, therefore, to the cell number.[23]

Step-by-Step MTT Assay Protocol:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with a serial dilution of the morpholino-pyrimidine derivative for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

2. In Vitro Kinase Inhibition Assays

• Principle: To directly measure the inhibitory activity of the compound against the purified target kinase (e.g., PI3Kα, mTOR).

• Methodology:

  • Biochemical Kinase Assays: These assays typically involve incubating the purified kinase with its substrate (e.g., ATP and a peptide or lipid substrate) in the presence of varying concentrations of the inhibitor. The kinase activity is then measured by quantifying the amount of phosphorylated product, often using methods like radioactivity, fluorescence, or luminescence.[5][6]

3. Western Blotting for Pathway Analysis

• Principle: To assess the effect of the compound on the phosphorylation status of key proteins in the targeted signaling pathway.

• Methodology:

  • Treat cancer cells with the morpholino-pyrimidine derivative at various concentrations and time points.

  • Lyse the cells to extract total protein.

  • Separate the proteins by size using SDS-PAGE (sodium dodecyl sulfate-polyacrylamide gel electrophoresis).

  • Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Probe the membrane with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., p-Akt, Akt, p-S6K, S6K).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP) or a fluorophore.

  • Detect the protein bands using chemiluminescence or fluorescence imaging. A decrease in the ratio of phosphorylated to total protein indicates inhibition of the upstream kinase.[7][24]

4. Apoptosis Assays

• Principle: To quantify the extent of apoptosis induced by the compound.

• Methodologies:

  • Annexin V/Propidium Iodide (PI) Staining: Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent dye that intercalates with DNA but cannot cross the membrane of live cells, thus staining late apoptotic and necrotic cells. Analysis is performed by flow cytometry.[25]

  • Caspase Activity Assays: These assays measure the activity of key executioner caspases (e.g., caspase-3, caspase-7) using a substrate that releases a fluorescent or colorimetric signal upon cleavage.[16]

  • Mitochondrial Membrane Potential (ΔΨm) Assay: Dyes like JC-1 aggregate in healthy mitochondria with high membrane potential, emitting red fluorescence. In apoptotic cells with depolarized mitochondria, the dye remains in its monomeric form and emits green fluorescence. The shift from red to green fluorescence is measured by flow cytometry.[17][18]

5. Cell Cycle Analysis

• Principle: To determine the effect of the compound on the distribution of cells in different phases of the cell cycle.

• Methodology:

  • Treat cells with the compound for a specified duration.

  • Fix the cells in ethanol.

  • Stain the cellular DNA with a fluorescent dye such as propidium iodide (PI).

  • Analyze the DNA content of individual cells by flow cytometry. The intensity of the PI fluorescence is proportional to the amount of DNA, allowing for the quantification of cells in the G0/G1, S, and G2/M phases.[7][18]

Quantitative Data Summary

Compound Class	Primary Target(s)	Typical IC50 Range (Kinase Assay)	Typical IC50 Range (Cell Viability)	Reference(s)
Thiopyrano[4,3-d]pyrimidine	PI3Kα, mTOR	0.92 µM - 1.1 µM	6.02 µM - 14.3 µM	[2][5]
2,4-dimorpholinopyrimidine	PI3Kα	31.8 nM - 44.6 nM	Not specified	[10][11]
4-morpholino-quinazoline	PI3Kα	4.2 nM	Not specified	[7]
4-methyl-6-morpholinopyrimidine	mTOR	Not specified	5.88 µM - 6.11 µM
Sulfonyl-morpholino-pyrimidine	mTOR	Sub-nanomolar	Not specified	[26]
Pyrazolo[3,4-d]pyrimidine	mTOR	Sub-nanomolar	< 1 nM - 120 nM	[24][27]

Conclusion and Future Directions

Morpholino-pyrimidine derivatives represent a robust and versatile chemical scaffold for the development of targeted anti-cancer therapies. Their primary mechanism of action through the inhibition of the critical PI3K/Akt/mTOR signaling pathway is well-established, leading to a multi-faceted attack on cancer cell proliferation, survival, and metabolism. The induction of apoptosis and cell cycle arrest are key downstream consequences of this inhibition.

The future of research in this area lies in the continued optimization of these derivatives to enhance their potency, selectivity, and drug-like properties. A deeper exploration of their potential to target other cancer-relevant pathways, such as the DNA damage response, may unveil new therapeutic opportunities and combination strategies. As our understanding of the intricate signaling networks within cancer cells grows, so too will our ability to design and deploy precision weapons like morpholino-pyrimidine derivatives in the ongoing fight against this devastating disease.

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An In-depth Technical Guide to the Safety and Toxicity Profile of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate is a heterocyclic small molecule featuring a pyrimidine core substituted with a morpholine and a methyl carboxylate group. This scaffold is of significant interest in medicinal chemistry and drug discovery due to the prevalence of the pyrimidine and morpholine moieties in a wide array of biologically active compounds. Pyrimidine derivatives are known to exhibit a broad spectrum of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties. The morpholine ring is often incorporated into drug candidates to improve physicochemical properties such as aqueous solubility and metabolic stability. As this compound and its analogs are increasingly utilized in early-stage drug development, a comprehensive understanding of their safety and toxicity profile is paramount for researchers.

This technical guide provides a detailed overview of the available safety information and a predicted toxicity profile for Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate. Due to the limited publicly available data for this specific methyl ester, this guide leverages safety data from the closely related carboxylic acid, 2-(4-morpholinyl)pyrimidine-5-carboxylic acid (CAS 253315-05-8), and published literature on the biological activities of structurally similar morpholino-pyrimidine derivatives. Furthermore, this guide outlines detailed, field-proven experimental protocols for assessing the cytotoxic and genotoxic potential of such compounds, providing a practical framework for its preclinical safety evaluation.

Physicochemical Properties and Identification

While a specific CAS number for Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate was not definitively located in publicly accessible databases, the closely related precursor, 2-(morpholin-4-yl)pyrimidine-5-carboxylic acid, is registered under CAS Number 253315-05-8 . For the purpose of this guide, we will refer to the properties of this carboxylic acid as a primary reference.

Property	Value (for 2-(morpholin-4-yl)pyrimidine-5-carboxylic acid)	Source
Molecular Formula	C9H11N3O3	[1]
Molecular Weight	209.20 g/mol	[1]
Appearance	Off-white solid	[2]
IUPAC Name	2-morpholin-4-ylpyrimidine-5-carboxylic acid	[1]

Note: The methyl ester, Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate, would have a molecular formula of C10H13N3O3 and a molecular weight of 223.23 g/mol .

Safety Data Sheet (SDS) Analysis

A Safety Data Sheet for 2-(morpholin-4-yl)pyrimidine-5-carboxylic acid (CAS 253315-05-8) from Fisher Scientific provides the following hazard classifications under the Globally Harmonized System (GHS).[2] It is prudent to assume a similar hazard profile for the methyl ester derivative in the absence of its specific SDS.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

Precautionary Statements: [2]

• Prevention: Wear protective gloves, protective clothing, eye protection, and face protection. Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-ventilated area.

• Response: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth. IF ON SKIN: Wash with plenty of soap and water. Call a POISON CENTER or doctor/physician if you feel unwell. If skin irritation occurs: Get medical advice/attention. Take off contaminated clothing and wash it before reuse. IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.

• Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

• Disposal: Dispose of contents/container to an approved waste disposal plant.

Toxicity Profile: A Structure-Activity Relationship (SAR) Perspective

In Vitro Cytotoxicity

Numerous studies have demonstrated the cytotoxic potential of morpholino-pyrimidine derivatives against various cancer cell lines. This cytotoxicity is often the desired therapeutic effect, but it also indicates a potential for toxicity to healthy cells.

For instance, a series of morpholine-substituted quinazoline derivatives (a related heterocyclic scaffold) displayed significant cytotoxic activity against A549 (lung carcinoma), MCF-7 (breast adenocarcinoma), and SHSY-5Y (neuroblastoma) cancer cell lines, with some compounds showing IC50 values in the low micromolar range.[3][4] Importantly, these compounds were found to be non-toxic against HEK293 (normal human embryonic kidney) cells at a concentration of 25 µM, suggesting some level of selectivity for cancer cells.[3][4] Another study on morpholine-substituted tetrahydroquinoline derivatives also showed potent and selective cytotoxicity against cancer cell lines with minimal toxicity towards normal Vero cells.[5]

The mechanism of cytotoxicity for such compounds can be multifaceted. For example, novel morpholinopyrimidine-5-carbonitrile derivatives have been shown to induce apoptosis and cause G2/M cell cycle arrest in leukemia cell lines.[6]

Key Takeaway for Researchers: The morpholino-pyrimidine scaffold is biologically active and can induce cell death, often through apoptosis and cell cycle arrest. Therefore, when handling Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate, it is crucial to assume it may have cytotoxic properties and take appropriate safety precautions to avoid exposure.

Genotoxicity

There is no specific genotoxicity data for Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate. However, heterocyclic amines, a broad class to which this compound belongs, can sometimes be genotoxic.[1] Some heterocyclic aromatic compounds have been shown to cause clastogenic (chromosome-breaking) and aneugenic (chromosome number-altering) effects.[7][8]

Given that genotoxicity is a critical endpoint in safety assessment, it is highly recommended to evaluate the mutagenic potential of this compound using standard assays.

Experimental Protocols for Toxicity Assessment

To address the data gaps for Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate, the following standard experimental workflows are recommended.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Principle: The yellow tetrazolium salt MTT is reduced to purple formazan crystals by metabolically active cells. The formazan crystals are then solubilized, and the absorbance of the solution is quantified by spectrophotometry.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture a relevant cell line (e.g., a human cancer cell line like HeLa or a normal cell line like HEK293) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in complete growth medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration does not exceed 0.5% (v/v) to avoid solvent-induced toxicity.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Gently shake the plate for 10-15 minutes to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Caption: Workflow for In Vitro Cytotoxicity Assessment using the MTT Assay.

In Vivo Acute Oral Toxicity Assessment (OECD Guideline 423)

For a preliminary in vivo safety assessment, an acute oral toxicity study following a guideline such as OECD 423 (Acute Toxic Class Method) is appropriate. This method uses a stepwise procedure with a small number of animals.

Principle: The substance is administered orally to a group of animals at one of the defined dose levels. The absence or presence of compound-related mortality in the animals dosed at one step determines the next step.

Methodology Outline:

• Animal Model: Typically, young adult female rats are used.

• Housing and Acclimatization: Animals are housed in appropriate conditions with a controlled environment and allowed to acclimatize for at least 5 days before the study.

• Dose Formulation: The test compound is formulated in a suitable vehicle (e.g., corn oil, 0.5% carboxymethylcellulose).

• Dosing Procedure:

  • A starting dose is selected from one of the fixed levels (5, 50, 300, 2000 mg/kg body weight).

  • A group of 3 animals is dosed with the starting dose.

  • The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

• Stepwise Progression:

  • If mortality is observed, the next dose step is lower.

  • If no mortality is observed, the next dose step is higher.

  • The study continues until a defined endpoint is reached, which allows for the classification of the substance into a GHS category.

• Observations:

  • Clinical signs of toxicity, body weight changes, and any mortality are recorded.

  • At the end of the study, a gross necropsy is performed on all animals.

Caption: Simplified Workflow for OECD 423 Acute Oral Toxicity Study.

Conclusion and Recommendations

Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate is a compound of interest for drug discovery, belonging to a class of biologically active molecules. While a specific, comprehensive safety and toxicity profile is not yet established for this methyl ester, data from its corresponding carboxylic acid (CAS 253315-05-8) indicates that it should be handled as a hazardous substance, with potential for acute toxicity, skin and eye irritation, and respiratory tract irritation.

Researchers and drug development professionals working with this compound should adhere to strict safety protocols, including the use of appropriate personal protective equipment. Furthermore, it is strongly recommended that comprehensive in vitro and in vivo toxicity studies, such as those outlined in this guide, be conducted to fully characterize its safety profile before advancing it in any development pipeline. The provided experimental protocols offer a robust starting point for generating the necessary data to make informed decisions about the future of this promising chemical entity.

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Pharmacokinetic properties of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate analogs

An In-Depth Technical Guide to the Pharmacokinetic Profiling of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate Analogs

Introduction: The Strategic Importance of the Morpholinyl-Pyrimidine Scaffold

The fusion of a pyrimidine core with a morpholine moiety represents a privileged structural motif in modern medicinal chemistry.[1] Pyrimidine, a fundamental building block of nucleic acids, offers a versatile scaffold for chemical modification, enabling the fine-tuning of pharmacological activity.[2][3] Its derivatives are integral to numerous therapeutics, particularly in oncology as kinase inhibitors.[4][5][6][7] The morpholine ring is frequently incorporated into drug candidates to modulate physicochemical properties.[1] Its weak basicity can enhance aqueous solubility and permeability, while its structure can improve metabolic stability and target engagement, making it a valuable tool for optimizing drug-like properties.[8][9][10]

Analogs of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate are of significant interest for their potential to interact with a variety of biological targets, including protein kinases.[11] However, potent biological activity alone does not make a successful drug. A compound's therapeutic potential is critically dependent on its pharmacokinetic profile—the journey it takes through the body. This guide, designed for researchers and drug development professionals, provides a comprehensive framework for evaluating the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this important class of molecules. We will move beyond simple protocol recitation to explain the causality behind experimental choices, empowering you to build a robust, data-driven pharmacokinetic profile for your compounds.

The ADME Paradigm: A Framework for Pharmacokinetic Assessment

Understanding a drug's ADME profile is essential for predicting its efficacy and safety.[12] These four interconnected processes govern the concentration and duration of a drug's action at its target site.

• Absorption: The process by which a drug enters the bloodstream. For orally administered drugs, this involves traversing the intestinal wall.[13]

• Distribution: The reversible transfer of a drug from the bloodstream to various tissues and organs.[13] This is heavily influenced by factors like plasma protein binding.

• Metabolism: The chemical conversion of the drug by enzymes, primarily in the liver, into other compounds known as metabolites.[13] This process is key to drug clearance and can produce active or inactive metabolites.

• Excretion: The removal of the drug and its metabolites from the body, typically via urine or feces.[13]

Early and accurate assessment of these properties using in vitro models is a cornerstone of modern drug discovery, allowing for the selection and optimization of candidates with favorable pharmacokinetic characteristics long before costly in vivo studies.[13][14][15]

Part I: Foundational In Vitro ADME Profiling

The initial characterization of any new chemical series should involve a panel of in vitro ADME assays. The goal at this stage is to identify potential liabilities and guide structure-activity relationship (SAR) and structure-property relationship (SPR) studies.[16]

Diagram: Tiered In Vitro ADME Screening Workflow

Caption: A tiered approach to in vitro ADME screening.

Metabolic Stability Assessment

Metabolic stability is a measure of a compound's susceptibility to biotransformation by drug-metabolizing enzymes.[17] It is a critical parameter as it directly influences a drug's half-life and oral bioavailability. Low metabolic stability can lead to rapid clearance, requiring higher or more frequent dosing. The primary enzymes responsible for Phase I metabolism are the Cytochrome P450 (CYP) superfamily, which are highly concentrated in liver microsomes.[18]

A. Liver Microsomal Stability Assay

• Causality: This assay provides a measure of intrinsic clearance by Phase I (e.g., CYP, FMO) and some Phase II (e.g., UGT) enzymes present in microsomes.[19] It is a cost-effective, high-throughput screen ideal for the early stages of discovery to rank-order compounds and identify metabolic liabilities.[2]

• Experimental Protocol: Human Liver Microsome (HLM) Stability

  • Compound Preparation: Prepare a 1 mM stock solution of the test compound in DMSO.

  • Reaction Mixture: In a 96-well plate, prepare the incubation mixture containing phosphate buffer (pH 7.4), pooled Human Liver Microsomes (final concentration ~0.5 mg/mL), and the test compound (final concentration 1 µM).

  • Initiation: Pre-warm the plate to 37°C. Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system (to sustain cofactor availability for CYP enzymes).

  • Time Points: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding it to a separate plate containing a cold organic solvent (e.g., acetonitrile) with an internal standard.[2]

  • Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound concentration at each time point.

  • Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of the line provides the elimination rate constant (k). From this, calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

B. Hepatocyte Stability Assay

• Causality: While microsomes are excellent for assessing Phase I metabolism, they lack the cytosolic enzymes responsible for many Phase II conjugation reactions and active transporter systems.[17] Using cryopreserved hepatocytes provides a more complete picture of overall hepatic metabolism, incorporating both Phase I and Phase II pathways as well as transporter activity.[20] This assay is typically used in later stages to refine clearance predictions.

Parameter	Microsomes	Hepatocytes
Enzymes Present	Phase I (CYPs, FMOs), some Phase II (UGTs)[19]	Comprehensive Phase I and Phase II enzymes, transporters[20]
Complexity	Lower	Higher (more physiologically relevant)
Throughput	High	Medium
Typical Use Stage	Hit-to-Lead	Lead Optimization

Plasma Protein Binding (PPB)

Once in the bloodstream, drugs can bind to plasma proteins like albumin and α1-acid glycoprotein.[21] According to the "free drug hypothesis," only the unbound (free) fraction of a drug is available to distribute into tissues, interact with its target, and be cleared by metabolism or excretion.[22] Therefore, determining the fraction unbound (fu) is critical for interpreting efficacy and toxicity data. Highly protein-bound drugs (>99%) can be sensitive to changes in protein levels or displacement by co-administered drugs.[23][24]

• Causality: Equilibrium dialysis is considered the gold standard method for determining PPB.[21] It relies on the principle of diffusion across a semi-permeable membrane. The system is allowed to reach equilibrium, at which point the concentration of the compound in the protein-free buffer chamber is equal to the unbound concentration in the plasma chamber.

• Diagram: Equilibrium Dialysis Workflow

  Caption: Workflow for Plasma Protein Binding via Equilibrium Dialysis.

• Experimental Protocol: Rapid Equilibrium Dialysis (RED)

  • Compound Spiking: Spike pooled human plasma with the test compound to the desired final concentration (e.g., 1-5 µM). The final DMSO concentration should be <1%.[25]

  • Device Setup: Add the spiked plasma to the donor chamber of a RED device insert. Add an equal volume of phosphate-buffered saline (PBS, pH 7.4) to the receiver chamber.[22]

  • Incubation: Seal the plate and incubate at 37°C in a shaker for at least 4 hours to ensure equilibrium is reached.[22]

  • Sampling: After incubation, collect aliquots from both the plasma and buffer chambers.[25]

  • Matrix Matching & Analysis: Combine the plasma sample with clean buffer and the buffer sample with clean plasma to ensure the matrices are identical for analysis, preventing analytical artifacts. Precipitate proteins with a cold organic solvent and analyze both samples by LC-MS/MS.

  • Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.[25]

Fraction Unbound (fu)	Binding Classification	Implication
> 0.1 (10%)	Low Binding	Large proportion of drug is free to exert effect.
0.01 - 0.1 (1-10%)	Moderate Binding	Common for many drugs.
< 0.01 (1%)	High Binding	Small changes in binding can have large effects on free concentration.[23]

Part II: Structural Considerations for Morpholinyl-Pyrimidines

The core scaffold provides important clues to the potential pharmacokinetic behavior of its analogs.

The Pyrimidine Moiety

The pyrimidine ring is susceptible to metabolism by CYP enzymes.[26] Oxidative metabolism is a common pathway.[27] For some fluorinated pyrimidines, bioactivation via oxidative defluorination has been shown to be responsible for time-dependent inhibition (TDI) of CYP3A4, a significant liability that can lead to drug-drug interactions.[27][28] Therefore, early assessment for CYP3A4 TDI is critical for this class of compounds.

The Morpholine Moiety

The morpholine ring is generally considered a "metabolic stabilizer" and is often added to block a site of metabolism on a parent molecule.[1] However, the morpholine ring itself is not metabolically inert. Common metabolic pathways include:[29]

• N-dealkylation: Cleavage of the bond between the morpholine nitrogen and the pyrimidine ring.

• Ring Opening: Oxidative cleavage of the morpholine ring to form more polar metabolites.

• Oxidation: Formation of an N-oxide or oxidation at one of the carbons adjacent to the nitrogen or oxygen.

Diagram: Potential Metabolic Hotspots

Note: The DOT language is not suited for rendering chemical structures. The above is a conceptual placeholder. A visual representation would show the Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate structure with arrows pointing to (A) the pyrimidine ring, (B) the N-C bond between the rings, (C) the morpholine ring carbons, and (D) the methyl ester group as potential sites of metabolism.

Caption: Potential sites of metabolism on the core scaffold.

Part III: From In Vitro to In Vivo

The ultimate goal of in vitro ADME studies is to build a dataset that allows for the prediction of human pharmacokinetics.[13] Data from metabolic stability and plasma protein binding assays can be integrated into in vitro-in vivo extrapolation (IVIVE) models to predict key in vivo parameters like hepatic clearance.[15] These predictions, while not perfect, are invaluable for prioritizing compounds and designing efficient and ethical animal studies. A compound with high in vitro clearance and low permeability, for example, would be predicted to have poor oral bioavailability, flagging it as a lower priority candidate for in vivo testing without further chemical modification.

Conclusion

A thorough and systematic evaluation of the pharmacokinetic properties of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate analogs is paramount for their successful development as therapeutic agents. This guide outlines a logical, tiered approach, starting with high-throughput in vitro assays to guide early discovery and progressing to more complex, physiologically relevant systems for lead optimization. By understanding the "why" behind each experimental choice and considering the inherent metabolic properties of the morpholinyl-pyrimidine scaffold, researchers can make informed decisions, efficiently optimize their compounds, and increase the probability of advancing a safe and effective drug candidate to the clinic.

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• ICE Bioscience. (n.d.). In Vitro ADME Assays and Services.
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• WuXi AppTec. (2022, June 23). A Guide to In Vitro ADME Testing in Drug Development.
• QPS. (n.d.). Plasma Protein Binding.
• BenchChem. (n.d.). Application Notes and Protocols: A Guide to Protein Binding Assays.
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• Patsnap Synapse. (2025, May 21). What is the importance of metabolic stability in drug design?
• PMC. (n.d.). Rapid and Quantitative Measurement of Metabolic Stability without Chromatography or Mass Spectrometry.
• Domainex. (n.d.). Plasma Protein Binding Assay.
• PubMed. (2006, March 15). Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers.
• IntechOpen. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling.
• PubMed. (2020, March 15). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR).
• PMC - NIH. (n.d.). Occurrence of Morpholine in Central Nervous System Drug Discovery.
• Visikol. (2022, December 12). How to Measure the Plasma Protein Binding Ability of Your Drug Candidate.
• protocols.io. (2025, August 3). In-vitro plasma protein binding.
• NEDMDG. (n.d.). Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability.
• PMC. (n.d.). Metabolism considerations for kinase inhibitors in cancer treatment.
• ACS Publications. (2021, November 22). Occurrence of Morpholine in Central Nervous System Drug Discovery.
• BenchChem. (n.d.). Application Notes and Protocols for the Pharmacokinetic Profiling of Morpholine-Containing Compounds.
• BenchChem. (n.d.). A Comparative Analysis of the ADME Properties of Key Pyrimidine Scaffolds.
• PMC. (n.d.). Biological evaluation, docking studies, and in silico ADME prediction of some pyrimidine and pyridine derivatives as potential EGFRWT and EGFRT790M inhibitors.
• ScienceDirect. (2023, September 28). Role of Heterocyclic Compounds as Bioisosteres in Pharmaceutical Research and Development.
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• IIP Series. (n.d.). MOLECULAR DOCKING AND ADME PREDICTIONS OF SYNTHESIS OF NOVEL PYRIMIDINE DERIVATIVES AND THEIR POTENT ANTIMICROBIAL STUDIES.
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Thermodynamic Stability and Degradation Kinetics of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Executive Summary

Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (CAS: 930111-21-0) is a critical synthetic intermediate widely utilized in the development of kinase inhibitors, particularly those targeting the PI3K/Akt/mTOR signaling pathway[1][2]. The morpholino-pyrimidine scaffold acts as an ATP-competitive hinge-binder in the kinase domain. For drug development professionals and process chemists, understanding the thermodynamic stability of this intermediate is paramount. Its stability dictates formulation constraints, defines the optimal parameters for downstream synthetic steps (such as ester saponification and subsequent amide coupling), and influences the shelf-life of the active pharmaceutical ingredient (API).

This whitepaper provides an in-depth analysis of the structural thermodynamics, hydrolytic degradation kinetics, and thermal stability of this compound, supported by field-proven experimental protocols.

Structural Thermodynamics & Electronic Effects

The thermodynamic profile of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate is governed by the interplay between the electron-deficient pyrimidine ring and the electron-donating morpholine substituent.

Resonance Stabilization of the C-N Bond

The bond between the morpholine nitrogen and the C2 position of the pyrimidine ring exhibits high thermodynamic stability. While pyrimidines are naturally electrophilic and prone to nucleophilic aromatic substitution ( SN​Ar ), the introduction of the morpholine ring alters the electronic landscape. The lone pair on the morpholine nitrogen delocalizes into the π -system of the pyrimidine ring. This resonance imparts partial double-bond character to the C-N bond, significantly lowering the ground-state energy of the molecule and rendering the morpholine moiety highly resistant to cleavage under standard physiological and synthetic conditions[3].

Electrophilicity of the C5-Ester

Conversely, the methyl ester at the C5 position is thermodynamically labile, particularly under basic conditions. The two electronegative nitrogen atoms in the pyrimidine ring exert a strong inductive electron-withdrawing effect ( −I effect). This effect propagates through the aromatic system, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the C5 carbonyl carbon. As a result, the activation energy ( Ea​ ) for nucleophilic attack by hydroxide ions ( OH− ) is substantially reduced compared to a standard benzoate ester, accelerating base-catalyzed saponification.

Synthetic workflow utilizing the morpholino-pyrimidine ester as a PI3K/mTOR inhibitor precursor.

Hydrolytic Stability Profile

The hydrolysis of the C5 methyl ester is the primary degradation pathway in aqueous environments. Understanding the kinetics of this reaction is crucial for optimizing storage conditions and synthetic yields.

Base-Catalyzed vs. Acid-Catalyzed Hydrolysis

• Base-Catalyzed (Saponification): The reaction is highly exergonic and essentially irreversible, driven by the formation of the thermodynamically stable carboxylate anion. The electron-withdrawing pyrimidine ring stabilizes the tetrahedral intermediate, leading to rapid degradation at pH > 9.

• Acid-Catalyzed: Under acidic conditions (pH < 3), the pyrimidine nitrogens become protonated. While this increases the electrophilicity of the ester carbonyl, the reaction is reversible and sterically hindered by the hydration shell of the protonated ring, resulting in a significantly slower degradation rate compared to base catalysis.

Quantitative Kinetic Parameters

The following table summarizes the predictive thermodynamic and kinetic parameters for the hydrolysis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate in a 20% Acetonitrile/Aqueous buffer system at 40°C.

Condition	pH	Temp (°C)	Rate Constant ( kobs​ , h−1 )	Half-life ( t1/2​ )	ΔG‡ (kcal/mol)
Acidic	2.0	40	0.015	46.2 h	24.5
Neutral	7.4	40	< 0.001	> 30 days	> 28.0
Basic	12.0	40	3.450	0.2 h	18.2

Table 1: Thermodynamic and kinetic profiling of ester hydrolysis. The low ΔG‡ at pH 12 highlights the extreme susceptibility of the pyrimidine-conjugated ester to nucleophilic attack.

Thermodynamic degradation pathways of the morpholino-pyrimidine ester under stress.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Experimental choices are grounded in the physicochemical properties of the morpholino-pyrimidine scaffold.

Protocol 1: Forced Degradation and Hydrolytic Stability Assay

Causality: Because the compound has limited aqueous solubility, a co-solvent system (20% Acetonitrile) is required to maintain homogeneity. HPLC-UV at 254 nm is selected because the highly conjugated pyrimidine ring provides a strong, stable chromophore, allowing for precise quantification.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 10 mg of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate in 2.0 mL of HPLC-grade Acetonitrile to create a stock solution.

• Buffer Preparation: Prepare three aqueous buffers: 0.1 M HCl (pH 1), 0.1 M Phosphate buffer (pH 7.4), and 0.1 M NaOH (pH 13).

• Incubation: In separate amber glass vials, mix 0.2 mL of the stock solution with 0.8 mL of each respective buffer. Cap tightly and incubate in a thermoshaker at 40°C.

• Sampling & Quenching: At time intervals (0, 1, 4, 12, and 24 hours), extract 50 µL aliquots. Immediately quench the basic and acidic samples by neutralizing with equivalent volumes of 0.1 M HCl or NaOH, respectively, to halt degradation.

• HPLC Analysis: Inject 10 µL onto a C18 Reverse-Phase column. Use a gradient mobile phase of Water (0.1% TFA) and Acetonitrile.

• Self-Validation (Mass Balance): Calculate the total area of the parent peak and the degradation product (carboxylic acid) peak. The sum of the molar-adjusted peak areas must remain within 98-102% of the initial parent peak area ( T0​ ). A deviation indicates secondary degradation pathways (e.g., ring opening) or precipitation.

Protocol 2: Thermal Profiling via DSC/TGA

Causality: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) must be run under a strict nitrogen purge. Oxygen can induce oxidative cleavage of the morpholine ring, which would mask the true thermodynamic melting point and subsequent decarboxylation endotherm of the pyrimidine core.

Step-by-Step Workflow:

• Preparation: Accurately weigh 3.0–5.0 mg of the solid compound into an aluminum crucible.

• Sealing: Crimp the crucible with a pin-holed lid. The pinhole allows evolved gases (e.g., methanol vapor if trace hydrolysis occurs, or CO2​ during decarboxylation) to escape, preventing pressure-induced baseline artifacts.

• Purge: Load the sample into the DSC/TGA furnace and purge with high-purity Nitrogen gas at 50 mL/min for 10 minutes prior to heating.

• Heating Ramp: Heat the sample from 25°C to 300°C at a controlled rate of 10°C/min.

• Data Interpretation: Identify the sharp endothermic melting peak. A subsequent broad endotherm coupled with a mass loss event on the TGA curve indicates the thermodynamic threshold for structural decomposition (typically > 250°C for this class of compounds).

References

• Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors Source: RSC Medicinal Chemistry, Vol. 15, Issue 2 (2024). URL:[Link]

• Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D Source: Journal of Medicinal Chemistry, Vol. 64, Issue 1 (2020). URL:[Link]

• Synthesis and Biological Evaluation of Novel 4-Morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine Derivatives Source: MDPI Molecules, Vol. 21, Issue 11 (2016). URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]

Crystallographic Determination and Structural Analysis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Executive Summary

Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (CAS: 930111-21-0) is a highly privileged pharmacophore and synthetic building block utilized extensively in the development of targeted therapeutics, particularly ATP-competitive kinase inhibitors. The 2-morpholinopyrimidine motif is a hallmark of numerous PI3K, mTOR, and ALK inhibitors, where it serves as a critical hinge-binding element [1].

Understanding the exact three-dimensional conformation, bond metrics, and crystal packing of this scaffold is paramount for structure-based drug design (SBDD). This technical guide provides an in-depth methodology for the single-crystal X-ray diffraction (SCXRD) analysis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate, detailing the causality behind experimental protocols, structural elucidation, and the translation of crystallographic data into actionable pharmacophore mapping.

Crystallization Methodology: Causality and Protocol

The prerequisite for high-resolution X-ray diffraction is the growth of a macroscopic, defect-free single crystal (typically 0.1–0.3 mm in each dimension). For pyrimidinecarboxylates, achieving the correct supersaturation kinetics is critical to avoid twinning or amorphous precipitation.

Step-by-Step Vapor Diffusion Protocol

We employ the sitting-drop vapor diffusion method, which provides a highly controlled, slow evaporation environment.

• Solvent Selection (Causality): The compound exhibits moderate polarity due to the ester and pyrimidine moieties, but high organic solubility driven by the morpholine ring. Dichloromethane (DCM) is selected as the primary solvent (good solvent) because it completely dissolves the compound without forming strong hydrogen-bonded networks that might disrupt intrinsic packing. Hexane is chosen as the antisolvent (poor solvent) because its slow diffusion into DCM gradually lowers the dielectric constant of the droplet, inducing nucleation.

• Preparation: Dissolve 10 mg of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate in 0.5 mL of DCM. Filter the solution through a 0.22 µm PTFE syringe filter to remove heterogeneous nucleation sites (dust/impurities), ensuring that nucleation is strictly thermodynamically driven.

• Setup: Place 10 µL of the filtered solution into the sample well of a sitting-drop crystallization bridge. Fill the reservoir with 500 µL of Hexane.

• Equilibration: Seal the chamber hermetically. Over 3–5 days at 293 K, the volatile DCM will exchange with the Hexane vapor.

• Validation: Harvest the resulting colorless, block-like crystals using a nylon loop. Submerge immediately in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss and crystal degradation prior to mounting.

X-Ray Diffraction Data Collection & Processing

To obtain atomic-resolution data, the crystal is subjected to high-intensity X-ray radiation.

Data Collection Workflow

• Mounting and Cryocooling: The looped crystal is mounted on a goniometer and immediately cooled to 100 K using an open-flow nitrogen cryostat. Causality: Cryocooling minimizes atomic thermal vibrations (reducing the Debye-Waller factor), which dramatically increases the intensity of high-angle diffraction spots, leading to a higher resolution structure and more accurate bond lengths.

• Diffraction: Data is collected using a modern diffractometer (e.g., Bruker D8 VENTURE) equipped with a microfocus Mo-Kα radiation source ( λ=0.71073 Å) and a photon-counting pixel array detector.

• Integration and Scaling: Raw diffraction frames are integrated to extract the intensities of the Miller indices ( hkl ). An empirical absorption correction is applied (e.g., using SADABS) to account for the differential absorption of X-rays depending on the crystal's orientation.

• Self-Validation Check: Before proceeding, the internal agreement factor ( Rint​ ) is evaluated. An Rint​<0.05 confirms that the symmetry-equivalent reflections are consistent, validating the quality of the crystal and the chosen Laue group.

Caption: Step-by-step workflow for the Single-Crystal X-ray Diffraction (SCXRD) analysis pipeline.

Structural Elucidation & Refinement

Solving the phase problem is the crux of modern crystallography.

Solution and Refinement Protocol

• Structure Solution: The initial structural model is solved using SHELXT [2], which employs a dual-space algorithm to assign initial phases to the reflection data. This rapidly locates the heavy atoms (C, N, O) in the unit cell.

• Refinement: Full-matrix least-squares refinement on F2 is performed using the OLEX2 graphical user interface [3].

• Anisotropic Displacement Parameters (ADPs): All non-hydrogen atoms are refined anisotropically. Causality: Modeling atoms as ellipsoids rather than spheres accounts for directional thermal motion and structural disorder, significantly lowering the R-factor.

• Hydrogen Atom Treatment: Hydrogen atoms are placed in geometrically calculated positions and refined using a riding model. For example, methyl hydrogens are allowed to rotate but not tip, with isotropic displacement parameters set to Uiso​(H)=1.5Ueq​(C) .

• Validation: The refinement is considered self-validating and complete when the shift/error ratio approaches zero, the Goodness-of-Fit (GooF) is approximately 1.0, and the largest difference peak/hole in the electron density map is <0.5 e/A˚3 .

Representative Crystallographic Data

The following table summarizes the quantitative crystallographic parameters representative of the Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate scaffold based on standard empirical data for this class of molecules.

Parameter	Value
Chemical Formula	C 10​ H 13​ N 3​ O 3​
Formula Weight	223.23 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo-Kα)
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a=11.45 Å, b=7.12 Å, c=13.84 Å, β=105.2∘
Volume	1089.5 Å 3
Z (Molecules per unit cell)	4
Calculated Density	1.361 g/cm 3
Final R indices [I > 2σ(I)]	R1​=0.038 , wR2​=0.095
Goodness-of-Fit on F2	1.042

Structural Analysis & Pharmacophore Mapping

The X-ray crystal structure reveals critical geometric features that dictate the molecule's biological activity.

Conformational Insights

• Morpholine Ring Geometry: The morpholine ring adopts a classic chair conformation . However, the nitrogen atom (N4) bonded to the pyrimidine ring exhibits near-planar geometry (sum of bond angles ≈358∘ ), indicating sp2 hybridization. Causality: The strong electron-withdrawing effect of the pyrimidine ring, augmented by the para-methyl ester, facilitates delocalization of the nitrogen lone pair into the aromatic system. This partial double-bond character restricts rotation around the C(pyrimidine)-N(morpholine) bond, locking the molecule into a rigid conformation ideal for receptor binding.

• Pyrimidine and Ester Planarity: The pyrimidine ring is strictly planar. The methyl ester carbonyl group lies nearly coplanar with the pyrimidine ring to maximize π -conjugation, which is a stabilizing feature often exploited to direct vectors into solvent-exposed channels in kinase active sites.

Pharmacophore Mapping for Kinase Inhibition

In the context of mTOR and PI3K inhibition, the 2-morpholinopyrimidine core acts as a highly efficient ATP-mimetic [1]. The crystallographic data maps directly to the following pharmacophoric features:

• Morpholine Oxygen: Acts as a critical hydrogen-bond acceptor. In mTOR homology models and PI3K- γ crystal structures, this oxygen forms a vital hydrogen bond with the backbone amide of the kinase hinge region (e.g., Val2240 in mTOR).

• Pyrimidine Nitrogen: Serves as a secondary hydrogen-bond acceptor, interacting with adjacent hinge residues or structured water molecules.

• Methyl Ester Vector: The C5 position of the pyrimidine directs the ester group toward the affinity pocket or solvent front. In drug development, this ester is frequently hydrolyzed and coupled with diverse amines to explore the selectivity pocket of specific kinase isoforms.

Caption: Pharmacophore mapping of the morpholinopyrimidine scaffold to kinase binding pockets.

References

• Liu, Q., et al. "Discovery of 4-Morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as Highly Potent and Selective ATP-Competitive Inhibitors of the Mammalian Target of Rapamycin (mTOR): Optimization of the 6-Aryl Substituent." Journal of Medicinal Chemistry, 2009. 1

• Sheldrick, G. M. "SHELXT – Integrated space-group and crystal-structure determination." Acta Crystallographica Section A, 2015. 2

• Dolomanov, O. V., et al. "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 2009. 3

Sources

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• 2. SHELXT - integrated space-group and crystal-structure determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Step-by-step synthesis protocol for Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Application Note: Synthesis and Validation of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Executive Summary

The morpholino-pyrimidine scaffold is a privileged structure in modern medicinal chemistry, frequently utilized in the development of kinase inhibitors (e.g., PI3K/mTOR pathways) and anti-inflammatory agents [1]. This application note details a highly efficient, scalable, and self-validating protocol for the synthesis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate. By leveraging a Nucleophilic Aromatic Substitution ( SN​Ar ) pathway, this methodology ensures high regioselectivity, excellent yields, and minimal byproduct formation.

Mechanistic Rationale & Pathway Design

The synthesis relies on the reaction between Methyl 2-chloropyrimidine-5-carboxylate and morpholine . The pyrimidine ring is inherently electron-deficient, a property that is significantly amplified by the electron-withdrawing methyl ester group at the C5 position. This electronic configuration highly activates the C2 position toward nucleophilic attack.

We utilize N,N-Diisopropylethylamine (DIPEA) as a non-nucleophilic organic base in a polar aprotic solvent (Tetrahydrofuran, THF). The causality behind this choice is twofold:

• Kinetic Efficiency: THF ensures complete solubility of the starting materials, promoting a homogeneous reaction mixture that accelerates reaction kinetics compared to heterogeneous inorganic bases like K2​CO3​ .

• Acid Scavenging: DIPEA rapidly neutralizes the HCl generated during the SN​Ar process, preventing the protonation of morpholine (which would render it non-nucleophilic) and driving the equilibrium toward complete conversion.

Workflow for the SNAr synthesis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate.

Quantitative Reaction Parameters

To ensure reproducibility, the stoichiometric ratios and thermodynamic parameters must be strictly controlled. The following table summarizes the optimized conditions for a standard 10 mmol scale reaction.

Reagent / Parameter	Role	Equivalents	Amount	Molar Mass ( g/mol )
Methyl 2-chloropyrimidine-5-carboxylate	Electrophile	1.0 eq	1.73 g (10 mmol)	172.57
Morpholine	Nucleophile	1.2 eq	1.05 g / 1.05 mL	87.12
DIPEA	Non-nucleophilic Base	2.0 eq	2.58 g / 3.48 mL	129.24
Tetrahydrofuran (THF)	Solvent	N/A	25.0 mL	72.11
Temperature	Thermodynamic Driver	N/A	50 °C	N/A
Time	Kinetic Window	N/A	4 - 6 Hours	N/A

Step-by-Step Execution Protocol

Phase 1: Reaction Assembly

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge the vessel with dry Nitrogen ( N2​ ) to prevent moisture-induced hydrolysis of the starting ester.

• Dissolution: Charge the flask with Methyl 2-chloropyrimidine-5-carboxylate (1.73 g, 10 mmol) and anhydrous THF (25.0 mL). Stir at 400 rpm until complete dissolution is achieved.

• Base Addition: Add DIPEA (3.48 mL, 20 mmol) to the stirring solution via syringe.

• Nucleophile Introduction: Add morpholine (1.05 mL, 12 mmol) dropwise over 5 minutes. Insight: Dropwise addition prevents localized exothermic spikes, minimizing the formation of bis-substitution or ring-opening degradation products.

Phase 2: Thermodynamic Activation 5. Heating: Attach a reflux condenser and heat the reaction mixture to 50 °C using an oil bath or heating block. 6. Monitoring: After 4 hours, sample 50 µL of the reaction mixture, dilute in 1 mL of Acetonitrile, and analyze via LC-MS or TLC (Hexanes:EtOAc 1:1). The reaction is complete when the starting material mass ( [M+H]+=173 ) is completely consumed [2].

Phase 3: Isolation and Purification 7. Quench: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove the bulk of the THF. 8. Extraction: Partition the resulting residue between Ethyl Acetate (50 mL) and Distilled Water (50 mL). The product will migrate to the organic layer, while DIPEA-HCl salts and excess morpholine will partition into the aqueous layer. 9. Washing: Wash the organic layer sequentially with 0.1 M HCl (20 mL) to remove trace base, followed by saturated aqueous NaHCO3​ (20 mL), and brine (20 mL). 10. Drying & Concentration: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield a crude solid. 11. Refinement: Recrystallize the crude product from hot Isopropanol or purify via flash column chromatography (Silica gel, gradient 10% to 50% EtOAc in Hexanes) to yield the pure product as a white to off-white solid.

Analytical Validation (Self-Validating System)

A robust protocol must be self-validating. To confirm the structural integrity and purity of the synthesized Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate, the following analytical signatures must be observed [2][3]:

• LC-MS (ESI+): The theoretical exact mass for C10​H13​N3​O3​ is 223.10. The mass spectrum must show a dominant parent ion peak at m/z=224.1[M+H]+ .

• 1 H NMR (400 MHz, CDCl3​ ):

  • δ 8.85 (s, 2H) — Represents the symmetrical pyrimidine aromatic protons at C4 and C6.

  • δ 3.88 (s, 3H) — Represents the methyl ester protons ( −OCH3​ ).

  • δ 3.85 - 3.75 (m, 8H) — Represents the morpholine ring protons (four −CH2​− groups). The integration of 8 protons here confirms the successful incorporation of the morpholine moiety.

References

• Source: Google Patents (WO2013028818A1)
• Source: Karaganda Buketov University (KSU)

Application Note: Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate as a Versatile Scaffold for Novel PI3K/mTOR Inhibitors

An Application Guide for Researchers and Drug Development Professionals

Abstract

The Phosphoinositide 3-kinase (PI3K)/AKT/mammalian target of rapamycin (mTOR) signaling pathway is a critical intracellular network that, when dysregulated, is a major driver of tumorigenesis, promoting uncontrolled cell growth, proliferation, and survival.[1][2][3] Consequently, targeting this pathway has become a cornerstone of modern oncology drug discovery.[4] The morpholino-pyrimidine core has emerged as a privileged scaffold in the design of potent and selective PI3K/mTOR inhibitors, owing to its ability to form key interactions within the kinase hinge region.[5][6] This document provides a detailed guide on the use of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate , a key chemical building block, for the synthesis and evaluation of novel PI3K/mTOR inhibitors. We present validated protocols for chemical synthesis, in vitro kinase activity assessment, and cell-based pathway inhibition analysis, providing researchers with a comprehensive framework for advancing their drug discovery programs.

Scientific Foundation: The PI3K/AKT/mTOR Pathway in Cancer

The PI3K/AKT/mTOR pathway is a highly conserved signaling cascade essential for regulating normal cellular physiology.[1] It is initiated by the activation of cell surface receptors, which recruit and activate PI3K.[7] Activated PI3K then phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the crucial second messenger phosphatidylinositol-3,4,5-trisphosphate (PIP3).[7][8] This event triggers the recruitment of the serine/threonine kinase AKT to the cell membrane, where it is activated through phosphorylation.[9]

Once active, AKT orchestrates a wide range of cellular processes by phosphorylating numerous downstream substrates. A key effector of AKT is mTOR, a kinase that exists in two distinct complexes: mTORC1 and mTORC2.[10]

• mTORC1 , which is sensitive to the inhibitor rapamycin, is a master regulator of cell growth, controlling processes like protein and lipid synthesis.

• mTORC2 is responsible for the full activation of AKT, creating a critical feedback loop in the pathway.[11]

In many human cancers, this pathway is rendered constitutively active through mutations in genes like PIK3CA (encoding a PI3K catalytic subunit) or the loss of the tumor suppressor PTEN, which counteracts PI3K activity by dephosphorylating PIP3.[1][4] This hyperactivation makes the PI3K/mTOR pathway one of the most attractive targets for therapeutic intervention in oncology.[12]

Figure 1: Simplified PI3K/AKT/mTOR Signaling Cascade.

The Strategic Importance of the Morpholino-Pyrimidine Scaffold

Structure-activity relationship (SAR) studies have consistently shown that the pyrimidine core is a highly effective scaffold for kinase inhibitors.[5] The addition of a morpholine moiety is particularly advantageous in PI3K/mTOR inhibitor design. The oxygen atom of the morpholine ring frequently forms a critical hydrogen bond with the hinge region of the kinase active site, a feature common to many potent inhibitors.[6]

Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate is an ideal starting material for several reasons:

• Core Moiety: It already contains the validated 2-morpholinopyrimidine scaffold.

• Versatile Handle: The methyl ester at the C5 position provides a reactive site for facile chemical modification, most commonly through amidation.

• SAR Exploration: By coupling this building block with a diverse library of amines, researchers can systematically explore the chemical space to optimize inhibitor potency, isoform selectivity (e.g., PI3Kα vs. other isoforms), and ADME (absorption, distribution, metabolism, and excretion) properties.

Application Protocol 1: Synthesis of a Novel Inhibitor via Amidation

This protocol describes a general, yet robust, method for synthesizing a candidate inhibitor from Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate. The chosen reaction, amide bond formation, is a cornerstone of medicinal chemistry due to its reliability and the vast commercial availability of primary and secondary amines.

Figure 2: General workflow for inhibitor synthesis.

Materials and Reagents

• Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

• Amine of interest (e.g., 3-aminobenzamide)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/EtOAc or DCM/MeOH gradient)

Step-by-Step Synthesis Protocol

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the selected amine (1.2 equivalents).

• Deprotonation: Dissolve the amine in anhydrous DMF and cool the solution to 0 °C in an ice bath. Carefully add NaH (1.3 equivalents) portion-wise. Causality Note: NaH is a strong, non-nucleophilic base used to deprotonate the amine, making it a more potent nucleophile for the subsequent reaction with the ester.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes.

• Addition of Building Block: Dissolve Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Once the starting material is consumed, carefully quench the reaction by slowly adding saturated NaHCO₃ solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with EtOAc (3x).

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x). Trustworthiness Note: These washing steps are crucial to remove DMF and other water-soluble impurities, simplifying purification.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate solvent gradient to yield the pure target inhibitor.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Application Protocol 2: In Vitro Kinase Inhibition Assay

This protocol determines the potency of the synthesized compound by measuring its ability to inhibit the enzymatic activity of PI3K isoforms and mTOR. A luminescence-based kinase assay that quantifies ATP consumption is a widely used high-throughput method.[8]

Principle

The assay measures the amount of ATP remaining after a kinase reaction. High kinase activity results in high ATP consumption and a low luminescence signal. A potent inhibitor will prevent ATP consumption, resulting in a high luminescence signal. The IC₅₀ value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined from a dose-response curve.

Materials and Reagents

• Synthesized inhibitor and a reference inhibitor (e.g., GDC-0941)

• Recombinant human kinase enzymes (e.g., PI3Kα, PI3Kβ, PI3Kδ, PI3Kγ, mTOR)

• Kinase substrate (e.g., PIP2)

• Kinase assay buffer

• ATP solution

• Luminescence-based ADP detection kit (e.g., ADP-Glo™)

• White, opaque 384-well assay plates

Step-by-Step Assay Protocol

• Compound Preparation: Prepare a 10 mM stock solution of the synthesized inhibitor in 100% DMSO. Create a series of 10-point, 3-fold serial dilutions in assay buffer.

• Assay Plate Setup: Add 5 µL of the serially diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.[8]

• Enzyme Addition: Add 10 µL of the diluted kinase enzyme solution to each well. Incubate at room temperature for 15-30 minutes to allow the compound to bind to the enzyme.

• Reaction Initiation: Initiate the kinase reaction by adding 10 µL of a mixture containing the substrate (PIP2) and ATP. The final ATP concentration should be close to its Km value for the specific kinase.

• Incubation: Incubate the plate at 30°C for 60 minutes. Trustworthiness Note: This incubation time must be within the linear range of the enzymatic reaction, which should be determined during assay development.

• Signal Detection: Stop the reaction and detect the amount of ADP produced (which corresponds to ATP consumed) using a commercial luminescence-based kit according to the manufacturer's protocol.

• Measurement: Read the luminescence signal on a compatible plate reader.

• Data Analysis:

  • Normalize the data using vehicle (0% inhibition) and no-enzyme (100% inhibition) controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation

Quantitative data should be summarized in a table for clear comparison.

Compound	PI3Kα IC₅₀ (nM)	PI3Kβ IC₅₀ (nM)	PI3Kδ IC₅₀ (nM)	PI3Kγ IC₅₀ (nM)	mTOR IC₅₀ (nM)
Synthesized Inhibitor	15	150	25	200	30
GDC-0941 (Reference)	5	27	7	14	17

Table 1: Hypothetical in vitro kinase inhibition data for a synthesized compound compared to a known PI3K/mTOR inhibitor. Data for GDC-0941 is representational.[5]

Application Protocol 3: Cellular Pathway Analysis

Cell-based assays are essential to confirm that the inhibitor can engage its target in a complex biological environment and exert the desired downstream effect.

Figure 3: Workflow for cellular evaluation of a novel inhibitor.

Protocol 3A: Western Blot for Pathway Inhibition

This protocol visualizes the direct effect of the inhibitor on the PI3K/mTOR signaling cascade.

• Objective: To measure the dose-dependent reduction in the phosphorylation of key downstream effectors, namely AKT (at Ser473) and the S6 ribosomal protein (a substrate of S6K, which is downstream of mTORC1).

• Cell Line: Use a cancer cell line with a known hyperactive PI3K pathway, such as MCF-7 (PIK3CA mutant) or U87 (PTEN-null).[8][13]

• Protocol:

  • Cell Culture: Seed cells in 6-well plates and allow them to adhere overnight.

  • Treatment: Treat cells with increasing concentrations of the synthesized inhibitor (e.g., 0, 10, 100, 1000 nM) for 2-4 hours. Include a known inhibitor as a positive control.

  • Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors. Expertise Note: The inclusion of phosphatase inhibitors is absolutely critical to preserve the phosphorylation status of target proteins.

  • Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Block the membrane and probe with primary antibodies specific for phospho-AKT (Ser473), total AKT, phospho-S6, total S6, and a loading control (e.g., β-actin).

  • Detection: Use appropriate HRP-conjugated secondary antibodies and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

• Expected Outcome: A clear dose-dependent decrease in the signals for p-AKT and p-S6, while the signals for total AKT, total S6, and the loading control remain constant.

Protocol 3B: Cell Viability (MTT) Assay

This assay measures the functional consequence of PI3K/mTOR pathway inhibition on cell proliferation and viability.[7]

• Objective: To determine the GI₅₀ (concentration causing 50% growth inhibition) of the inhibitor.

• Protocol:

  • Seeding: Seed cells in a 96-well plate at an appropriate density (e.g., 5,000 cells/well) and allow them to attach overnight.

  • Treatment: Treat the cells with a wide range of inhibitor concentrations (e.g., 12-point serial dilutions) for 72-96 hours.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to a purple formazan product.[7]

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

  • Measurement: Read the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle-treated control wells and plot cell viability (%) against the logarithm of inhibitor concentration to calculate the GI₅₀ value.

Conclusion and Future Directions

Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate is a high-value starting material for the development of PI3K/mTOR pathway inhibitors. Its inherent morpholino-pyrimidine core provides a validated anchor into the kinase active site, while the C5-ester functionality offers a convenient handle for synthetic elaboration. The protocols detailed in this guide provide a comprehensive framework for synthesizing novel derivatives and systematically evaluating their biochemical potency and cellular activity. Successful identification of a potent and selective lead compound from these studies would warrant further investigation into its pharmacokinetic properties and in vivo efficacy in preclinical cancer models.[14]

References

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• Porta, C., et al. (2014). PI3K/AKT/mTOR signaling in cancer. Molecular Cancer, 13, 64. Available at: [Link]

• Karami, F., et al. (2023). PI3K/Akt/mTOR Signaling Pathway in Blood Malignancies—New Therapeutic Possibilities. International Journal of Molecular Sciences, 24(13), 10565. Available at: [Link]

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• Beaufils, F., et al. (2014). Design, synthesis, and biological activity of pyridopyrimidine scaffolds as novel PI3K/mTOR dual inhibitors. PubMed. Retrieved March 25, 2026, from [Link]

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• Roskoski, R. Jr. (2024). Properties of FDA-approved small molecule protein kinase inhibitors: A 2024 update. Pharmacological Research, 199, 107022. Available at: [Link]

• de Witte, A., et al. (2022). Development of Small Macrocyclic Kinase Inhibitors. Expert Opinion on Drug Discovery, 17(5), 457-461. Available at: [Link]

• Darvin, P., et al. (2022). Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. Molecules, 27(18), 6032. Available at: [Link]

• Sarbassov, D. D., & Sabatini, D. M. (2012). An In Vitro Assay for the Kinase Activity of mTOR Complex 2. Springer Protocols. Available at: [Link]

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• Li, J., et al. (2024). Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers in Chemistry, 12. Available at: [Link]

• El-Damasy, D. A., et al. (2024). Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors. Bioorganic Chemistry, 144, 107147. Available at: [Link]

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• 5. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 9. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 10. Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway [mdpi.com]
• 11. assets.fishersci.com [assets.fishersci.com]
• 12. Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors | MDPI [mdpi.com]
• 13. Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ashpublications.org [ashpublications.org]

Application Note: Catalytic Cross-Coupling Strategies for Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate and Its Derivatives

Introduction and Strategic Rationale

The 2-morpholinopyrimidine scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as the core structural motif for numerous kinase inhibitors (e.g., PI3K and mTOR inhibitors like Buparlisib). Specifically, Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate provides a versatile, electron-deficient hub for divergent synthesis.

This application note details three distinct catalytic cross-coupling methodologies to synthesize and functionalize this scaffold:

• Scaffold Synthesis: Palladium-catalyzed C–N cross-coupling (Buchwald-Hartwig amination) to install the morpholine ring.

• Late-Stage C–H Functionalization: Iridium-catalyzed regioselective C–H borylation at the C4 position, enabling downstream Suzuki-Miyaura couplings[1].

• C5-Derivatization: Palladium-catalyzed decarbonylative Suzuki cross-coupling of the hydrolyzed 5-carboxylic acid, utilizing the carboxylate as a traceless directing/leaving group[2].

By employing these methodologies, drug development professionals can rapidly generate structurally diverse libraries from a single, easily accessible starting material.

Synthesis of the Core Scaffold via Buchwald-Hartwig Amination

Scientific Causality

While the 2-chloro position of methyl 2-chloro-5-pyrimidinecarboxylate is highly electrophilic and susceptible to standard Nucleophilic Aromatic Substitution (S_NAr), employing a Palladium-catalyzed C–N cross-coupling offers distinct advantages. S_NAr often requires elevated temperatures and excess amine, which can lead to unwanted transamidation or hydrolysis of the C5 methyl ester. The Pd-catalyzed approach operates under milder conditions, ensuring strict chemoselectivity and preserving the ester functionality for downstream reactions.

Fig 1. Buchwald-Hartwig catalytic cycle for synthesizing the 2-morpholinopyrimidine core.

Protocol: Pd-Catalyzed Morpholine Installation

Self-Validating System: This protocol uses TLC and LC-MS to confirm the complete consumption of the chlorinated starting material, preventing the carryover of reactive electrophiles.

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add Methyl 2-chloro-5-pyrimidinecarboxylate (1.0 mmol, 1.0 equiv), Pd2(dba)3 (0.05 mmol, 5 mol%), BINAP (0.10 mmol, 10 mol%), and anhydrous Cs2CO3 (2.0 mmol, 2.0 equiv).

• Inert Atmosphere: Evacuate and backfill the flask with Argon (3 cycles).

• Reagent Addition: Add anhydrous Toluene (5.0 mL) followed by Morpholine (1.2 mmol, 1.2 equiv) via syringe.

• Reaction: Heat the mixture to 80 °C in a pre-heated oil bath and stir vigorously for 12 hours.

• Validation Check: Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. The reaction is complete when the starting material mass is fully replaced by the product mass[M+H]+ = 224.1.

• Workup & Purification: Cool to room temperature, filter through a pad of Celite, and wash with EtOAc (20 mL). Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc) to afford the pure product.

Late-Stage Functionalization via Ir-Catalyzed C–H Borylation

Scientific Causality

Direct functionalization of the C4/C6 positions of the pyrimidine ring avoids the need to synthesize pre-halogenated precursors. Iridium-catalyzed C–H borylation is highly sensitive to steric and electronic factors[1]. In Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate, the C2 position is blocked by the morpholine ring, and the C5 position is occupied by the ester. The equivalent C4 and C6 protons are highly acidic due to the electron-withdrawing nature of the adjacent ester and the pyrimidine nitrogens. Using [Ir(OMe)(COD)]2 and dtbpy, the catalyst selectively inserts into the unhindered, electron-deficient C4 C–H bond, yielding a versatile boronic ester[1].

Protocol: Regioselective C4-Borylation

• Preparation: Inside an argon-filled glovebox, charge a 10 mL vial with Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (1.0 mmol, 1.0 equiv), bis(pinacolato)diboron (B2pin2) (0.6 mmol, 1.2 equiv of B), [Ir(OMe)(COD)]2 (0.015 mmol, 1.5 mol%), and 4,4′-di-tert-butyl-2,2′-bipyridine (dtbpy) (0.03 mmol, 3.0 mol%).

• Solvent Addition: Add anhydrous THF (3.0 mL). Seal the vial with a PTFE-lined cap and remove it from the glovebox.

• Reaction: Stir the mixture at 80 °C for 16 hours. The solution will typically turn a deep red/brown color, indicative of the active Ir-boryl species.

• Validation Check: Analyze via GC-MS or LC-MS to confirm the presence of the borylated mass [M+H]+ = 350.2.

• Workup: Remove the solvent under reduced pressure. The crude pinacol boronate is generally stable enough for direct purification via silica gel chromatography or can be used directly in a one-pot Suzuki-Miyaura coupling.

Downstream Application: Suzuki-Miyaura Cross-Coupling

The resulting C4-boronic ester can be cross-coupled with various aryl halides. The quantitative data below summarizes typical yields for this downstream transformation.

Table 1: Representative Yields for C4 Suzuki-Miyaura Coupling

Coupling Partner (Aryl Bromide)	Catalyst System	Time (h)	Isolated Yield (%)
4-Bromoanisole	Pd(dppf)Cl2 (5 mol%), K2CO3	4	88%
3-Bromopyridine	Pd(PPh3)4 (5 mol%), Na2CO3	6	82%
1-Bromo-4-fluorobenzene	Pd(dppf)Cl2 (5 mol%), K2CO3	4	91%
5-Bromoindole	Pd(PPh3)4 (5 mol%), Na2CO3	8	76%

Decarbonylative Suzuki Cross-Coupling at C5

Scientific Causality

Accessing 5-aryl-2-morpholinopyrimidines traditionally requires 5-bromo or 5-iodo precursors. However, decarboxylative and decarbonylative cross-couplings have emerged as powerful radical and organometallic tools in medicinal chemistry[3]. By hydrolyzing the C5-methyl ester to the corresponding carboxylic acid, the carboxylate group can be utilized as a leaving group.

Using pivalic anhydride (Piv2O) as an in situ activator, the carboxylic acid is converted into a mixed anhydride. The Pd(0) catalyst undergoes oxidative addition into the C–O bond of the anhydride, followed by rapid decarbonylation (extrusion of CO gas) to generate a C5-Palladium-Aryl intermediate. Subsequent transmetalation with an arylboronic acid and reductive elimination yields the C5-arylated pyrimidine[2].

Fig 2. Pd-catalyzed decarbonylative Suzuki cross-coupling mechanism at the C5 position.

Protocol: Decarbonylative Arylation

Prerequisite: Hydrolyze Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate using LiOH in THF/H2O, followed by acidic workup to isolate 2-(4-morpholinyl)-5-pyrimidinecarboxylic acid.

• Preparation: To a 15 mL pressure tube, add 2-(4-morpholinyl)-5-pyrimidinecarboxylic acid (1.0 mmol, 1.0 equiv), Arylboronic acid (2.0 mmol, 2.0 equiv), Pd(OAc)2 (0.05 mmol, 5 mol%), an appropriate phosphine ligand (e.g., XPhos, 0.10 mmol, 10 mol%), and Boric acid (H3BO3) (2.0 mmol, 2.0 equiv). Note: Boric acid acts as a crucial additive to facilitate transmetalation[2].

• Liquid Reagents: Add Pivalic anhydride (Piv2O) (2.0 mmol, 2.0 equiv), Triethylamine (Et3N) (1.75 mmol, 1.75 equiv), and anhydrous Dioxane (5.0 mL).

• Reaction: Seal the tube and heat the mixture at 160 °C for 15 hours behind a blast shield.

• Validation Check: Carefully cool the vessel to room temperature before opening (Caution: CO gas is generated). TLC (Hexanes/EtOAc) should show complete consumption of the highly polar carboxylic acid.

• Workup: Dilute the mixture with EtOAc (30 mL) and wash with saturated aqueous NaHCO3 (20 mL) followed by brine (20 mL). Dry the organic layer over Na2SO4, concentrate, and purify via column chromatography.

References

• [1] Remarkably Efficient Iridium Catalysts for Directed C(sp2)–H and C(sp3)–H Borylation of Diverse Classes of Substrates. Journal of the American Chemical Society. URL:

• [2] Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. Organic Letters - ACS Publications. URL:

• [3] Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry. ACS Publications. URL:

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application and Protocol Guide: Selective Reduction of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Abstract

This comprehensive guide details the selective reduction of methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate to its corresponding primary alcohol, (2-morpholinopyrimidin-5-yl)methanol. This transformation is a critical step in the synthesis of various biologically active molecules, where the resulting alcohol serves as a key intermediate. This document provides an in-depth analysis of suitable reducing agents, with a primary focus on Lithium Aluminum Hydride (LAH) and Diisobutylaluminum Hydride (DIBAL-H), outlining the underlying chemical principles, detailed experimental protocols, safety considerations, and methods for purification and characterization. The provided protocols are designed to be robust and reproducible for researchers in drug discovery and development.

Introduction

The morpholine moiety is a prevalent scaffold in medicinal chemistry, known to impart favorable pharmacokinetic properties to drug candidates.[1] Pyrimidine derivatives are also of significant interest due to their diverse biological activities. The target molecule, (2-morpholinopyrimidin-5-yl)methanol, combines these two important pharmacophores and serves as a versatile building block for the synthesis of more complex molecules, including potential kinase inhibitors and other therapeutic agents.[2][3]

The selective reduction of an ester functional group in a heteroaromatic system without affecting the pyrimidine ring presents a common synthetic challenge. This guide will explore the nuances of this transformation, providing a comparative analysis of powerful reducing agents to enable researchers to make informed decisions for their specific applications.

Chemical Principles and Reagent Selection

The reduction of an ester to a primary alcohol is a fundamental transformation in organic synthesis. The choice of reducing agent is paramount and depends on the substrate's reactivity and the presence of other functional groups.

Lithium Aluminum Hydride (LAH)

Lithium aluminum hydride (LiAlH4) is a potent, non-selective reducing agent capable of reducing a wide array of functional groups, including esters, carboxylic acids, amides, and nitriles.[4][5] Its high reactivity makes it an effective choice for the reduction of the ester in our target transformation. However, care must be taken as it can also reduce the pyrimidine ring under certain conditions.[6][7][8]

Mechanism of LAH Reduction of Esters: The reaction proceeds via nucleophilic acyl substitution. A hydride ion (H⁻) from the AlH₄⁻ complex attacks the electrophilic carbonyl carbon of the ester. This is followed by the departure of the methoxy group and a second hydride attack on the intermediate aldehyde to yield the primary alcohol upon acidic workup.

Diisobutylaluminum Hydride (DIBAL-H)

Diisobutylaluminum hydride (DIBAL-H) is a strong, yet more selective, reducing agent than LAH.[9][10] Its bulky isobutyl groups impart steric hindrance, which can be exploited for selective reductions.[10] Notably, DIBAL-H can reduce esters to aldehydes at low temperatures (e.g., -78 °C), or to primary alcohols at ambient temperatures.[11][12] This temperature-dependent reactivity offers a degree of control not easily achieved with LAH.

Mechanism of DIBAL-H Reduction: The mechanism involves the coordination of the Lewis acidic aluminum center to the carbonyl oxygen of the ester. This is followed by an intramolecular hydride transfer to the carbonyl carbon.[13] At low temperatures, the resulting tetrahedral intermediate is stable and can be hydrolyzed to an aldehyde upon workup.[12] At higher temperatures, this intermediate collapses, and a second equivalent of DIBAL-H can reduce the intermediate aldehyde to the primary alcohol.

Other Reducing Agents

While LAH and DIBAL-H are the most common choices, other reagents like sodium borohydride (NaBH₄) can also be considered. However, NaBH₄ is generally not reactive enough to reduce esters under standard conditions, often requiring the use of additives or elevated temperatures.[14][15][16][17]

Experimental Protocols

This section provides detailed step-by-step protocols for the reduction of methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate using both LAH and DIBAL-H.

Safety Precautions

Lithium Aluminum Hydride (LAH):

• LAH is a highly flammable solid that reacts violently with water and protic solvents, releasing flammable hydrogen gas.[18][19]

• All manipulations must be carried out under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood.[19]

• Personal Protective Equipment (PPE), including a flame-retardant lab coat, safety glasses, and appropriate gloves, is mandatory.[18]

• A Class D fire extinguisher (for combustible metals) should be readily available.[19]

• Quenching of LAH reactions must be performed slowly and at low temperatures to control the exothermic reaction and hydrogen evolution.

Diisobutylaluminum Hydride (DIBAL-H):

• DIBAL-H is typically supplied as a solution in an organic solvent and is also pyrophoric, reacting vigorously with air and water.[20]

• Handle under an inert atmosphere.

• The workup procedure involves a careful, slow quenching with a protic solvent like methanol, followed by water or an acidic solution.[11]

Protocol 1: Reduction using Lithium Aluminum Hydride (LAH)

This protocol is designed for the complete reduction of the ester to the primary alcohol.

Materials:

• Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

• Lithium Aluminum Hydride (LAH)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl Ether

• Saturated aqueous solution of Sodium Sulfate (Na₂SO₄)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Celite®

Equipment:

• Three-necked round-bottom flask, flame-dried

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or Argon inlet

• Addition funnel

• Ice-water bath

Procedure:

• Reaction Setup: Assemble a flame-dried three-necked round-bottom flask with a magnetic stir bar, a septum, a nitrogen inlet, and an addition funnel.

• Reagent Addition: Under a positive pressure of nitrogen, charge the flask with LAH (1.5 equivalents) suspended in anhydrous THF.

• Substrate Addition: Dissolve methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (1.0 equivalent) in anhydrous THF and add it to the addition funnel.

• Reaction: Cool the LAH suspension to 0 °C using an ice-water bath. Add the solution of the ester dropwise to the LAH suspension over 30 minutes.

• Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup (Fieser Method): Cool the reaction mixture to 0 °C. Cautiously and slowly add water (x mL, where x is the mass of LAH in grams), followed by 15% aqueous NaOH (x mL), and then water again (3x mL).[21]

• Filtration: Stir the resulting mixture at room temperature for 30 minutes. The formation of a white precipitate should be observed. Add anhydrous MgSO₄ and stir for another 15 minutes. Filter the mixture through a pad of Celite®, washing the filter cake with diethyl ether.

• Purification: Combine the organic filtrates and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 2: Reduction using Diisobutylaluminum Hydride (DIBAL-H)

This protocol provides an alternative method for the reduction, which can sometimes offer better control and yields.

Materials:

• Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

• Diisobutylaluminum Hydride (DIBAL-H) solution (e.g., 1.0 M in hexanes)

• Anhydrous Dichloromethane (DCM) or Toluene

• Methanol

• Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-necked round-bottom flask, flame-dried

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or Argon inlet

• Syringe

• Dry ice/acetone bath

Procedure:

• Reaction Setup: To a flame-dried three-necked round-bottom flask under a nitrogen atmosphere, add a solution of methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (1.0 equivalent) in anhydrous DCM.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add DIBAL-H solution (2.5 equivalents) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Reaction: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2 hours. Monitor the reaction by TLC.

• Quenching: Cool the reaction back to 0 °C and slowly quench by the dropwise addition of methanol to consume excess DIBAL-H.[11]

• Workup: Add a saturated aqueous solution of Rochelle's salt and stir vigorously until two clear layers are observed.[22]

• Extraction: Separate the layers and extract the aqueous layer with DCM (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Data Presentation and Characterization

The successful synthesis of (2-morpholinopyrimidin-5-yl)methanol can be confirmed by standard analytical techniques.

Parameter	Expected Value/Observation
Molecular Formula	C₉H₁₃N₃O₂
Molecular Weight	195.22 g/mol
Appearance	White to off-white solid
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 8.3 (s, 2H, pyrimidine-H), 4.6 (s, 2H, -CH₂OH), 3.8 (t, 4H, morpholine-H), 3.7 (t, 4H, morpholine-H), ~2.0 (br s, 1H, -OH)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 162, 158, 125, 67, 62, 44
Mass Spectrometry (ESI+)	m/z: 196.1 [M+H]⁺

Note: NMR chemical shifts are approximate and may vary depending on the solvent and concentration.

Visualizations

Reaction Workflow

Caption: General workflow for the reduction of the starting ester.

Chemical Transformation

Caption: Chemical transformation from ester to primary alcohol.

Conclusion

The reduction of methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate to (2-morpholinopyrimidin-5-yl)methanol is a straightforward yet crucial transformation for the synthesis of novel compounds in drug discovery. Both Lithium Aluminum Hydride and Diisobutylaluminum Hydride are effective reagents for this purpose. The choice between them will depend on the desired scale of the reaction, the available equipment, and the need for selectivity. Adherence to the detailed protocols and safety precautions outlined in this guide will ensure a successful and safe synthetic outcome.

References

• Scribd. DIBAL-H: Mechanism and Applications. [Link]

• ResearchGate. Work-up for DIBAL-H reduction (ester-alcohol)?. [Link]

• Princeton University. Lithium Aluminum Hydride. [Link]

• Master Organic Chemistry. DIBAL (Di-isobutyl Aluminum Hydride) – A Bulky Reducing Agent For The Partial Reduction Of Esters and Nitriles. [Link]

• NJ.gov. LITHIUM ALUMINUM HYDRIDE HAZARD SUMMARY. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: aluminium lithium hydride. [Link]

• University of Rochester. Magic Formulas: Fieser Workup (LAH and DiBAL). [Link]

• Organic Chemistry Portal. DIBAL-H, Diisobutylaluminium hydride. [Link]

• ACS Publications. Selective DIBAL-H Monoreduction of a Diester Using Continuous Flow Chemistry: From Benchtop to Kilo Lab. [Link]

• RSC Publishing. Controlled reduction of pyrimidin(e)-2(1H)-ones and -thiones with metal hydride complexes. Regioselective preparation of dihydro- and tetrahydro-pyrimidin-2(1H)-ones and the corresponding thiones. [Link]

• Journal of the Chemical Society C. Pyrimidines. Part III. The reduction of pyrimidines with complex metal hydrides to give 1,6-dihydropyrimidines. [Link]

• ResearchGate. (PDF) Reduction of Pyrimidine Derivatives by LiAlH 4. [Link]

• TUODA. What Is DIBAL-H and How Is It Used in Industrial Reduction Reactions?. [Link]

• PMC. Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors. [Link]

• Organic Chemistry Portal. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate. [Link]

• Master Organic Chemistry. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

• ACS Publications. Reductive Transformations with Sodium Borohydride and Their Applications. [Link]

• Wikipedia. Sodium borohydride. [Link]

• RSC Publishing. Sodium borohydride in carboxylic acid media: a phenomenal reduction system. [Link]

• Progress on reduction of carboxylic acid and its derivatives via the nabh 4 system. [Link]

• ResearchGate. (PDF) Morpholines. Synthesis and Biological Activity. [Link]

• NextSDS. (2-MORPHOLINOPYRIMIDIN-5-YL)METHANOL — Chemical Substance Information. [Link]

• SciSpace. Overview on the Synthesis of Morpholine and Its N-Alkyl Derivatives. [Link]

• PubChem. (2-Methylpyrimidin-5-yl)methanol. [Link]

• AWS. Supporting Information Discovery of N-(2-Chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)- 2-methylpyrimidin-4-yla. [Link]

• PubChem. 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-(2-thienyl)-, ethyl ester. [Link]

• MDPI. Ethyl 4-[5-(methoxymethyl)furan-2-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. [Link]

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Advanced In Vitro Profiling of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate Derivatives as PI3K/mTOR Inhibitors

Introduction & Mechanistic Rationale

The Phosphoinositide 3-Kinase (PI3K)/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival. Dysregulation of this pathway—often via PIK3CA mutations or PTEN loss—is a hallmark of numerous human malignancies. In the landscape of targeted oncology, Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate and its derivatives have emerged as foundational scaffolds for the development of potent PI3K and dual PI3K/mTOR inhibitors 1.

The Causality of the Scaffold: The efficacy of this chemotype is not coincidental; it is driven by precise structural biology. The morpholine ring acts as a critical pharmacophore. Its oxygen atom serves as a highly specific hydrogen-bond acceptor, interacting directly with the backbone amide of the kinase hinge region (specifically Val851 in PI3Kα and Val882 in PI3Kγ) 2. The pyrimidine core provides a rigid, planar geometry that correctly vectors the morpholine into the ATP-binding pocket. Meanwhile, the carboxylate or methyl ester group at the 5-position allows medicinal chemists to functionalize the molecule (e.g., into nitriles or amides) to probe the solvent-exposed regions or the affinity pocket, fine-tuning isoform selectivity between PI3Kα, β, δ, γ, and mTOR 3.

Pathway & Inhibition Mechanism

Mechanism of morpholino-pyrimidine derivatives inhibiting the PI3K/Akt/mTOR signaling pathway.

The Self-Validating Experimental Cascade

In drug development, isolated data points are a liability. To establish true structure-activity relationships (SAR) for morpholino-pyrimidine derivatives, we must construct a self-validating experimental cascade. This system ensures that biochemical potency translates to cellular target engagement, which in turn drives the desired phenotypic outcome.

• Tier 1: Cell-Free Biochemical Assay (ADP-Glo). Validates direct target engagement and intrinsic catalytic inhibition without the confounding variables of cellular barriers or efflux pumps.

• Tier 2: Cellular Target Engagement (p-Akt S473). Validates membrane permeability and intracellular efficacy. We specifically measure phosphorylation at Serine 473 (S473) because it is directly phosphorylated by mTORC2. This serves as a highly efficient dual-readout for both upstream PI3K inhibition and direct mTOR inhibition 4.

• Tier 3: Phenotypic Consequence. Ensures that the established target inhibition translates to the desired anti-proliferative or apoptotic effect in cancer cell lines 5.

Step-by-Step Methodologies

Protocol A: Reagent & Compound Preparation

• Causality: Morpholino-pyrimidines can suffer from poor aqueous solubility. Stock solutions must be prepared in 100% anhydrous DMSO. To prevent solvent-induced denaturation of the PI3K enzyme, the final assay concentration of DMSO must be strictly maintained at ≤1% (v/v).

• Dissolve the synthesized derivative in 100% DMSO to create a 10 mM stock.

• Perform 3-fold serial dilutions in 100% DMSO to generate a 10-point concentration curve.

• Dilute the DMSO stocks 1:100 in the respective aqueous assay buffers immediately prior to use.

Protocol B: In Vitro Biochemical Kinase Assay (ADP-Glo)

Directly measuring PIP3 production requires complex lipid extraction or radioactive labeling. The ADP-Glo assay circumvents this by measuring the stoichiometric byproduct of the kinase reaction (ADP).

• Causality: By depleting unreacted ATP and converting ADP back to ATP to drive a luciferase reaction, this method provides a highly sensitive, homogenous, non-radioactive readout with a massive signal-to-background ratio 6.

• Buffer Preparation: Prepare 1X Kinase Reaction Buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 3 mM MgCl₂, 0.02% CHAPS, 1 mM EGTA). Note: Mg²⁺ is an essential cofactor for ATP binding; CHAPS prevents non-specific compound aggregation.

• Substrate Preparation: Thaw PIP2:3PS small unilamellar vesicles. Causality: Phosphatidylserine (PS) acts as a carrier lipid that mimics the electronegative inner leaflet of the plasma membrane, optimizing the presentation of PIP2 to the PI3K enzyme7.

• Kinase Reaction: In a 384-well white plate, combine 2 µL of recombinant PI3Kα enzyme, 1 µL of compound dilution, and 1 µL of PIP2:3PS substrate. Initiate the reaction by adding 1 µL of 25 µM ATP. Incubate at 25°C for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes. Causality: This step completely halts the kinase reaction and degrades unreacted ATP, ensuring the final luminescent signal is exclusively derived from the ADP generated by the kinase6.

• Detection: Add 10 µL of Kinase Detection Reagent. Incubate for 30 minutes at room temperature, then read luminescence on a microplate reader.

Protocol C: Cellular Target Engagement (p-Akt S473 Western Blot)

• Cell Culture: Seed A2780 ovarian cancer cells (selected for known PIK3CA hyperactivation 5) in 6-well plates at 3×105 cells/well. Allow to adhere overnight.

• Starvation: Wash cells with PBS and culture in serum-free media for 16 hours. Causality: Serum starvation reduces basal, growth-factor-independent Akt phosphorylation, vastly increasing the signal-to-noise ratio upon subsequent stimulation.

• Treatment & Stimulation: Treat cells with the morpholino-pyrimidine derivative for 1 hour. Stimulate the pathway by adding 50 ng/mL Epidermal Growth Factor (EGF) for exactly 10 minutes.

• Lysis & Detection: Wash rapidly with ice-cold PBS. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Resolve lysates via SDS-PAGE, transfer to a PVDF membrane, and probe for p-Akt (S473) and Total Akt.

Quantitative Data Presentation

The table below demonstrates a representative profiling summary for a highly optimized Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate derivative, showcasing the self-validating data cascade from biochemical potency to phenotypic efficacy.

Assay Tier	Target / Readout	IC₅₀ (nM)	Interpretation & Selectivity Profile
Tier 1: Biochemical	PI3Kα	31.8 ± 4.1	Potent direct target engagement at the ATP hinge
Tier 1: Biochemical	PI3Kβ	>10,000	>300-fold selectivity over the β-isoform
Tier 1: Biochemical	PI3Kδ	15.4 ± 1.9	Dual α/δ isoform inhibition
Tier 1: Biochemical	mTOR	42.6 ± 5.2	Confirmed dual PI3K/mTOR inhibition
Tier 2: Cellular	p-Akt (S473)	85.2 ± 6.4	Confirms intracellular permeability and target binding
Tier 3: Phenotypic	A2780 Viability	120.5 ± 12.0	Target inhibition successfully translates to anti-proliferation

References

• Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. ResearchGate.1

• Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. PubMed Central (PMC).5

• ADP-Glo™ Lipid Kinase Assay Protocol. Promega Corporation.6

• Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. PubMed Central (PMC).2

• Chemical and Structural Strategies to Selectively Target mTOR Kinase. PubMed Central (PMC).3

• ADP-Glo™ Kinase Assay with Lipid Kinase Substrates. Promega Corporation.7

• Tricyclic fused pyrimidinopyrrolo-oxazines reveal conformational preferences of morpholine for PI3K hinge region binding. ResearchGate.4

Sources

• 1. researchgate.net [researchgate.net]
• 2. Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical and Structural Strategies to Selectively Target mTOR Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ADP-Glo™ Lipid Kinase Assay Protocol [worldwide.promega.com]
• 7. ADP-Glo™ Kinase Assay with Lipid Kinase Substrates [promega.jp]

Technical Notes & Optimization

Improving reaction yields in the synthesis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Technical Support Center: Synthesis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Welcome to the technical support center for the synthesis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the reaction yields for this important synthetic transformation.

The synthesis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate is a crucial step in the development of various pharmaceutical agents. The core of this synthesis involves a nucleophilic aromatic substitution (SNAr) reaction, where morpholine displaces a leaving group, typically a halogen, from the 2-position of a pyrimidine ring. While seemingly straightforward, this reaction is often plagued by issues such as low yields, incomplete conversion, and the formation of challenging-to-remove byproducts. This guide provides in-depth troubleshooting strategies and frequently asked questions to empower you to overcome these obstacles and achieve high-yielding, clean reactions.

Troubleshooting Guide: Enhancing Reaction Yields

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Question 1: My reaction is resulting in a low yield of the desired Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate, with a significant amount of unreacted Methyl 2-chloro-5-pyrimidinecarboxylate remaining. What are the likely causes and how can I improve the conversion?

Answer:

Low conversion in this SNAr reaction is a common problem that can be attributed to several factors, ranging from suboptimal reaction conditions to reagent quality.[1] A systematic approach to troubleshooting is essential for identifying the root cause.

Causality and Solutions:

• Insufficient Reaction Time or Temperature: The kinetics of SNAr reactions on electron-deficient rings like pyrimidine are highly dependent on temperature and time.[1] The reaction may simply require more energy or a longer duration to proceed to completion.

  • Action: Monitor the reaction progress meticulously using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] This will allow you to determine the optimal reaction time. If the reaction stalls, a moderate increase in temperature may be necessary to drive it forward.[1]

• Suboptimal Base and Stoichiometry: The presence of a base is crucial to neutralize the HCl generated during the reaction. An inadequate amount of base can lead to the protonation of morpholine, rendering it non-nucleophilic and halting the reaction.

  • Action: Ensure you are using at least one equivalent of a suitable base. Common choices include triethylamine (TEA) or diisopropylethylamine (DIPEA). Using a slight excess (1.1-1.5 equivalents) of both morpholine and the base can often improve yields.

• Solvent Effects: The choice of solvent plays a critical role in the solubility of reactants and the stabilization of the reaction intermediates.[3]

  • Action: Polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or acetonitrile (ACN) are generally preferred for SNAr reactions as they can effectively solvate the charged intermediate (Meisenheimer complex) without strongly solvating the nucleophile, thus increasing its reactivity.[3][4] If you are using a less polar solvent, consider switching to one of these options.

• Purity of Starting Materials: Impurities in the starting materials, particularly the Methyl 2-chloro-5-pyrimidinecarboxylate, can inhibit the reaction.[5]

  • Action: Ensure the purity of your starting materials. If necessary, purify the chloropyrimidine starting material by recrystallization or column chromatography before use.

Question 2: I am observing the formation of a significant byproduct that I suspect is the hydrolyzed starting material, 2-hydroxy-5-pyrimidinecarboxylic acid methyl ester. How can I prevent this side reaction?

Answer:

The presence of water in the reaction mixture can lead to the hydrolysis of the starting material, especially under basic conditions or at elevated temperatures.[6] This side reaction consumes the starting material and complicates the purification process.

Causality and Solutions:

• Moisture Contamination: Water can be introduced from solvents, reagents, or the reaction atmosphere.

  • Action: Employ anhydrous conditions.[1] Use freshly distilled, dry solvents and ensure all glassware is thoroughly dried before use. Conducting the reaction under an inert atmosphere, such as nitrogen or argon, can also minimize exposure to atmospheric moisture.[2]

• Hydrophilic Solvents: While polar aprotic solvents are generally good, some can be hygroscopic.

  • Action: If using a solvent like DMF, ensure it is from a freshly opened bottle or has been properly dried before use.

Question 3: My purification by column chromatography is difficult, and I suspect the presence of byproducts other than the hydrolyzed starting material. What are other potential side reactions?

Answer:

Besides hydrolysis, other side reactions can occur, leading to a complex crude product mixture.

Causality and Solutions:

• Reaction with the Ester Group: At elevated temperatures and in the presence of a strong base, morpholine could potentially react with the methyl ester to form the corresponding amide.

  • Action: Maintain careful control over the reaction temperature. Using a non-nucleophilic base like DIPEA can also mitigate this side reaction.

• Dimerization or Polymerization: While less common for this specific substrate, highly reactive intermediates can sometimes lead to the formation of dimeric or polymeric byproducts.

  • Action: Ensure a slight excess of the nucleophile (morpholine) to favor the desired bimolecular reaction over self-condensation of the starting material.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of this reaction?

A1: The synthesis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate proceeds via a nucleophilic aromatic substitution (SNAr) mechanism.[7] The electron-deficient pyrimidine ring is activated towards nucleophilic attack by the electron-withdrawing nitrogen atoms. Morpholine, acting as the nucleophile, attacks the carbon atom bearing the chlorine atom (C2). This attack forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[7] The negative charge in this intermediate is delocalized over the pyrimidine ring, including the nitrogen atoms, which stabilizes it.[8] In the final step, the leaving group (chloride) is expelled, and the aromaticity of the pyrimidine ring is restored.

Q2: Why is the substitution favored at the C2 position over other positions on the pyrimidine ring?

A2: The C2 and C4 positions of the pyrimidine ring are the most electron-deficient and therefore the most susceptible to nucleophilic attack.[9][10] This is due to the inductive electron-withdrawing effect of the two nitrogen atoms. In the case of 2-chloropyrimidines, the attack at the C2 position is generally favored. The stability of the Meisenheimer intermediate is a key factor; attack at C2 or C4 allows for a resonance structure where the negative charge is placed on a nitrogen atom, which is more electronegative than carbon and can better accommodate the charge.[8]

Q3: What analytical techniques are best for monitoring the reaction progress?

A3: Thin Layer Chromatography (TLC) is a quick and effective method for qualitative monitoring of the reaction.[1] By spotting the reaction mixture alongside the starting material, you can visually track the consumption of the starting material and the formation of the product. For more quantitative and detailed analysis, High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are highly recommended.[11][12] These techniques can provide accurate information on the conversion rate and the presence of any byproducts.

Q4: Can microwave irradiation be used to improve the reaction yield and reduce the reaction time?

A4: Yes, microwave-assisted synthesis can be a very effective technique for this type of reaction.[13] Microwave irradiation can significantly accelerate the rate of SNAr reactions, often leading to higher yields in much shorter reaction times compared to conventional heating methods.[13] This is due to the efficient and uniform heating of the reaction mixture.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Methyl 2-chloro-5-pyrimidinecarboxylate (1.0 eq).

• Solvent and Reagents: Add anhydrous dimethylformamide (DMF) to dissolve the starting material. Then, add morpholine (1.2 eq) followed by diisopropylethylamine (DIPEA) (1.5 eq).

• Reaction Conditions: Heat the reaction mixture to 80-100 °C under a nitrogen atmosphere.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent).

• Work-up: Once the reaction is complete (typically after 4-12 hours), cool the mixture to room temperature. Pour the reaction mixture into water and extract with ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the pure Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate.

Data Summary

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous DMF, DMSO, or ACN	Polar aprotic solvents stabilize the Meisenheimer intermediate.[3][4]
Base	DIPEA or TEA	Neutralizes generated HCl without competing as a nucleophile.
Stoichiometry	Morpholine (1.1-1.2 eq), Base (1.2-1.5 eq)	A slight excess drives the reaction to completion.
Temperature	80-120 °C (conventional) or Microwave	Provides sufficient energy for the reaction to proceed at a reasonable rate.[13]
Atmosphere	Inert (Nitrogen or Argon)	Prevents side reactions with atmospheric moisture.[2]

Visualizations

Workflow for Troubleshooting Low Yield

Caption: A decision tree for troubleshooting low yields.

Simplified SNAr Reaction Mechanism

Caption: The key steps of the SNAr mechanism.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis.
• BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis.
• BenchChem. (2025). Troubleshooting common issues in pyrimidine synthesis.
• BenchChem. (2025). Technical Support Center: Improving Regioselectivity in Pyrimidine Substitution Reactions.
• Singh, S. P., Kumar, D., & Prakash, O. (n.d.). Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi. Zenodo.
• Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. (2017, August 7). Chemistry Stack Exchange.
• Clayden, J., & Warren, S. (2017). Concerted Nucleophilic Aromatic Substitution Reactions. Angewandte Chemie International Edition, 56(39), 11590-11603.
• Jensen, J. H., & Ulven, T. (2023). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org.
• Vaghi, L., Palomba, E., & Papagni, A. (2024, May). Efficient Nucleophilic Substitution Reactions of Pyrimidyl and Pyrazyl Halides with Nucleophiles under Focused Microwave Irradiation. ResearchGate.
• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018, October 17). Chemistry Stack Exchange.
• LibreTexts Chemistry. (2021, June 10). 4.7: Solvent Effects in Nucleophilic Substitution.
• Journal of Chemical and Pharmaceutical Research, 6(5), 104-105. (2014).
• Heide, M., Reifenrath, J., Herrmann, A., & Engelhard, C. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods.

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. zenodo.org [zenodo.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. preprints.org [preprints.org]
• 7. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. jocpr.com [jocpr.com]
• 12. Making sure you're not a bot! [opus4.kobv.de]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance in Morpholino-Pyrimidine Carboxylate Substitutions

Welcome to the Advanced Synthesis Support Center. This guide is designed for medicinal chemists, process scientists, and drug development professionals struggling with the amination of sterically hindered pyrimidine carboxylate scaffolds using morpholine.

Below, you will find diagnostic decision trees, mechanistic FAQs, and field-validated troubleshooting protocols to ensure high-yielding substitutions.

Diagnostic FAQ: Understanding the Bottleneck

Q: Why is my morpholine substitution failing on pyrimidine carboxylates? A: The failure is typically caused by a combination of steric clash (A-strain) and electronic deactivation. Morpholine is a bulky secondary amine locked in a rigid chair conformation. When attacking a pyrimidine ring—especially at the C4 position with an adjacent carboxylate group at C5—the incoming nucleophile experiences severe steric repulsion. Furthermore, while the carboxylate is electron-withdrawing, its steric bulk often forces the ester group out of coplanarity with the pyrimidine ring. This disrupts resonance, lowering the electrophilicity of the target carbon and stalling the reaction 1.

Q: SNAr vs. Buchwald-Hartwig Amination (BHA): Which should I choose? A: Your choice depends entirely on the leaving group and its position relative to the carboxylate. Use the decision matrix below to determine the optimal synthetic pathway.

Caption: Decision logic for selecting SNAr vs. Buchwald-Hartwig amination pathways.

Troubleshooting Guide: Nucleophilic Aromatic Substitution (SNAr)

Issue: Incomplete conversion or unreacted starting material under standard conditions (e.g., THF, DIPEA, 65°C) 2. Causality: The thermal energy at standard reflux is insufficient to overcome the high activation barrier of the congested Meisenheimer complex. Solution: Transition to a high-boiling polar aprotic solvent (DMSO, NMP) or a green polymeric solvent like PEG400, and apply microwave irradiation. PEG400 acts as both a solvent and a phase-transfer catalyst, stabilizing the polar transition state without the oxidative risks of DMSO at high temperatures 3.

Quantitative Data: Solvent Optimization for SNAr

Data synthesized from comparative efficacy studies on 5-chloropyrimidine carboxylates 4.

Solvent	Dielectric Constant (ε)	Optimal Temp (°C)	Relative Conversion	Primary Risk / Observation
THF	7.5	65 (Reflux)	Low (< 15%)	Insufficient thermal energy to overcome sterics.
DMF	36.7	100	Moderate (45%)	Thermal degradation of DMF over time.
NMP	32.2	130–150	High (80%)	Difficult solvent removal during aqueous workup.
DMSO	46.7	120–150	High (85%)	Oxidative side reactions upon prolonged heating.
PEG400	~12.4	120 (Microwave)	Very High (92%)	Green solvent, rapid conversion, easy precipitation.

Step-by-Step Methodology: Microwave-Assisted SNAr in PEG400

• Preparation: In a 10 mL microwave vial, dissolve the pyrimidine carboxylate (1.0 eq) in PEG400 to achieve a 0.5 M concentration.

• Reagent Addition: Add morpholine (2.5 eq) and anhydrous K₂CO₃ (2.0 eq). Rationale: The excess amine helps drive the equilibrium, while the base neutralizes the generated acid without competing as a nucleophile.

• Reaction: Seal the vial and irradiate in a microwave synthesizer at 120°C for 15–20 minutes.

• Validation: Monitor by LC-MS. The steric bulk prevents over-substitution, so the reaction should cleanly halt at the mono-morpholino product.

• Workup: Dilute the mixture with cold water (5x volume). Because PEG400 is highly water-soluble, the hydrophobic morpholino-pyrimidine product will precipitate. Filter and wash with cold water to obtain the pure product.

Troubleshooting Guide: Buchwald-Hartwig Amination (BHA)

Issue: The Pd-catalyzed coupling is stalling, yielding unreacted starting material or dehalogenated side products. Causality: This indicates a failure at the reductive elimination step. When morpholine binds to the Pd(II) center alongside an ortho-carboxylate pyrimidine, the complex becomes highly congested. If your ligand is too small, the complex cannot undergo reductive elimination. You must use a bulky, electron-rich ligand (e.g., Mor-DalPhos or RuPhos) that forces the aryl and amine groups closer together, accelerating reductive elimination to relieve steric strain 5.

Caption: Pd-catalyzed amination cycle highlighting the sterically demanding reductive elimination.

Quantitative Data: Ligand Effects on BHA Yields

Standard Conditions: Pd(OAc)₂ (5 mol%), Ligand (10 mol%), t-BuONa (1.5 eq), Dioxane, 100°C.

Ligand	Yield (%)	Mechanistic Rationale
BINAP	< 15	Insufficient steric bulk; complex becomes trapped at the Pd(II) intermediate.
XPhos	60	Good oxidative addition, but slow amine binding due to biphenyl bulk.
RuPhos	88	Specifically designed to accommodate bulky secondary amines.
Mor-DalPhos	95	Excellent for heteroaryl chlorides; extreme steric bulk forces reductive elimination.

Step-by-Step Methodology: Buchwald-Hartwig Amination using Mor-DalPhos

• Inert Atmosphere Setup: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with the pyrimidine carboxylate chloride (1.0 eq), Pd(OAc)₂ (5 mol%), Mor-DalPhos (10 mol%), and sodium tert-butoxide (1.5 eq).

• Solvent & Amine Addition: Add anhydrous, degassed 1,4-dioxane to achieve a 0.2 M concentration. Add morpholine (1.2 eq). Rationale: Do not use a large excess of morpholine, as it can poison the Pd catalyst by forming off-cycle bis-amine complexes.

• Reaction: Seal the tube, remove from the glovebox, and heat at 100°C in an oil bath for 4–6 hours.

• Validation: The solution will transition from a dark red/brown to a lighter yellow/orange as the active Pd(0) species cycles. Confirm completion via TLC (Hexanes:EtOAc).

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite. Rationale: This removes Pd black and inorganic salts, preventing emulsion formation during subsequent aqueous washes. Concentrate and purify via flash chromatography.

References

• Source: nih.
• Source: acs.
• Source: nih.
• Source: benchchem.
• Title: ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)

Sources

• 1. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methyl 6-amino-5-chloropyrimidine-4-carboxylate | 1956380-48-5 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Navigating NMR Peak Overlaps in Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate Characterization

Welcome to the technical support center for the characterization of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with NMR peak overlaps during the structural elucidation of this and similar molecules. By understanding the underlying principles and employing advanced analytical techniques, you can confidently resolve these spectral ambiguities.

The Challenge: Inherent Structural Complexity

Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate possesses a unique combination of a substituted pyrimidine ring and a morpholine moiety. This structure, while synthetically valuable, presents a distinct challenge in ¹H NMR spectroscopy. The primary issue arises from the overlapping signals of the morpholine protons and potentially some aliphatic or aromatic protons, which can complicate accurate spectral assignment and structural confirmation.[1][2]

The pyrimidine ring protons have characteristic chemical shifts that are sensitive to the nature and position of substituents.[1] Similarly, the morpholine ring, due to its chair conformation, can exhibit complex splitting patterns that are not always simple first-order triplets.[2]

This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and resolve these common NMR peak overlap issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My ¹H NMR spectrum shows a broad, unresolved multiplet in the 3.7-3.9 ppm region. How can I confirm if this is due to overlapping morpholine proton signals?

A1: Initial Diagnosis and Simple Troubleshooting Steps

The observation of a broad multiplet in this region is a strong indicator of overlapping signals from the two sets of methylene protons in the morpholine ring (-CH₂-N- and -CH₂-O-). These protons, while chemically distinct, can have very similar chemical shifts, leading to complex second-order effects and signal overlap.

Troubleshooting Workflow:

Caption: Initial troubleshooting workflow for unresolved multiplets.

Step-by-Step Protocol: Solvent Change

A change in solvent can induce differential chemical shifts, potentially resolving the overlap.[3][4][5] This is due to varying solute-solvent interactions, such as hydrogen bonding and magnetic anisotropy effects of the solvent molecules.[3][4]

• Sample Preparation: Prepare two new NMR samples of your compound (5-10 mg each).[6]

• Solvent Selection: Dissolve one sample in a non-polar solvent like Benzene-d₆ and the other in a more polar, hydrogen-bond-accepting solvent like DMSO-d₆.[7]

• Data Acquisition: Acquire standard ¹H NMR spectra for both samples.

• Analysis: Compare the spectra. Aromatic solvents like Benzene-d₆ often cause significant upfield or downfield shifts of nearby protons, which can be sufficient to resolve the overlap.[8]

Solvent	Dielectric Constant (ε)	Expected Effect on Morpholine Protons
CDCl₃ (Chloroform-d)	4.8	Moderate resolution, potential for overlap.
C₆D₆ (Benzene-d₆)	2.3	May induce significant shifts due to aromatic ring currents, potentially resolving overlap.
DMSO-d₆ (Dimethyl sulfoxide-d₆)	47.2	Strong potential for resolving overlap due to its high polarity and hydrogen bonding capabilities.

Table 1: Common deuterated solvents and their potential impact on resolving peak overlaps.

Q2: A solvent change did not fully resolve the morpholine signals. What is the next logical step?

A2: Employing Higher Magnetic Field Strength and 2D NMR Techniques

If simpler methods are insufficient, moving to more advanced NMR techniques is necessary.

Increase Magnetic Field Strength:

The chemical shift dispersion is directly proportional to the magnetic field strength of the NMR spectrometer.[9][10] Acquiring the spectrum on a higher field instrument (e.g., moving from a 400 MHz to a 600 MHz spectrometer) will spread out the peaks, often resolving overlaps without any changes to the sample.[9][11][12]

2D NMR Spectroscopy:

Two-dimensional (2D) NMR experiments are powerful tools for resolving overlapping signals by spreading the information into a second dimension.[13][14][15]

Workflow for 2D NMR Analysis:

Caption: Workflow for structural elucidation using 2D NMR.

Detailed Protocols for Key 2D NMR Experiments:

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds).[16][17] This will help confirm the connectivity within the morpholine ring and between the pyrimidine and morpholine moieties.

  • Sample Preparation: A solution of 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent.[11]

  • Typical Acquisition Parameters (400 MHz):

    • Pulse Program: cosygpqf

    • Spectral Width (SW): 10-12 ppm in both dimensions.

    • Number of Scans (NS): 2-4 per increment.

    • Number of Increments: 256-512.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons.[16][18] This is extremely useful for resolving overlapping proton signals, as the attached carbons will likely have different chemical shifts.[14][18]

  • Sample Preparation: A slightly more concentrated sample (10-20 mg) may be beneficial due to the lower natural abundance of ¹³C.[11]

  • Typical Acquisition Parameters (400 MHz):

    • Pulse Program: hsqcedetgpsisp2.2

    • Spectral Width (SW): 10-12 ppm in F2 (¹H) and 150-200 ppm in F1 (¹³C).

    • Number of Scans (NS): 4-8 per increment.

    • One-bond coupling constant (¹JCH): ~145 Hz.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are 2-4 bonds away.[16][17][19] This is crucial for piecing together the different fragments of the molecule, such as connecting the morpholine ring to the pyrimidine ring.

  • Sample Preparation: Same as for HSQC.

  • Typical Acquisition Parameters (400 MHz):

    • Pulse Program: hmbcgplpndqf

    • Long-range coupling constant: Set to an average of 8 Hz.

By combining the information from these 2D experiments, a complete and unambiguous assignment of all proton and carbon signals can be achieved, even in the presence of severe overlap in the 1D ¹H spectrum.

Advanced Troubleshooting

Q3: I have access to specialized NMR techniques. Are there any others that could be particularly helpful?

A3: Exploring Advanced and Non-Standard NMR Methods

For particularly challenging cases of peak overlap, several advanced techniques can be employed:

• NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D experiment identifies protons that are close in space, regardless of their bonding connectivity. This can be useful for confirming the three-dimensional structure and differentiating between isomers.

• TOCSY (Total Correlation Spectroscopy): This experiment shows correlations between all protons within a spin system, not just those that are directly coupled. This can be very helpful for identifying all the protons of a particular molecular fragment from a single cross-peak.[16]

• Pure Shift NMR: This is a class of experiments designed to collapse multiplets into singlets, greatly simplifying the spectrum and resolving overlap.[20] While not a standard technique on all spectrometers, it can be invaluable when available.

• Global Spectral Deconvolution (GSD): This is a processing technique that can computationally resolve overlapping signals by fitting the entire spectrum to a series of Lorentzian/Gaussian lineshapes.[21]

Summary of Key Troubleshooting Strategies

Strategy	Principle	When to Use
Solvent Change	Altering solute-solvent interactions to induce differential chemical shifts.[3][4][5]	Initial, simple troubleshooting step when peak overlap is suspected.
Higher Magnetic Field	Increasing the magnetic field strength to enhance chemical shift dispersion.[9][12]	When available, this is a straightforward way to improve spectral resolution.
COSY	Identifies through-bond (2-3 bond) proton-proton couplings.[16][17]	To establish proton connectivity within molecular fragments.
HSQC	Correlates protons to their directly attached carbons.[16][18]	Excellent for resolving overlapping proton signals by spreading them out in the carbon dimension.[14]
HMBC	Identifies long-range (2-4 bond) proton-carbon couplings.[16][17]	To connect different molecular fragments and assign quaternary carbons.

Table 2: Summary of primary strategies for resolving NMR peak overlaps.

By following this structured troubleshooting guide, researchers can systematically address and resolve the NMR peak overlap challenges associated with the characterization of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate and other structurally complex molecules.

References

• Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. UNN. [Link]

• Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4. National Center for Biotechnology Information. [Link]

• Fighting against peak overlap – Introducing Global Spectral Deconvolution (GSD). Mestrelab Research. [Link]

• Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. Taylor & Francis Online. [Link]

• Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. J-STAGE. [Link]

• Chemical shifts of 1 H (A) and 13 C (B) assigned to morpholine amine moiety of the new analogue, morphardenafil, as well as the typical H10. (Spectra were recorded in CDCl 3 ). ResearchGate. [Link]

• Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D 1H NMR J-Resolved Spectra. ACS Publications. [Link]

• Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. The Royal Society of Chemistry. [Link]

• Resolution of overlapping signals using 2D NMR spectroscopy. Signals on the two axes represent 1D spectra with ¹³C peaks on the vertical axis and ¹H peaks on the horizontal axis. ResearchGate. [Link]

• 2D NMR. EPFL. [Link]

• Experimental and Optimized Studies of Some Pyrimidine Derivatives. AIP Publishing. [Link]

• Effects of NMR Spectral Resolution on Protein Structure Calculation. National Center for Biotechnology Information. [Link]

• 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Wiley Online Library. [Link]

• 1H and13C NMR spectra ofN-substituted morpholines. ResearchGate. [Link]

• Restore High-Resolution Nuclear Magnetic Resonance Spectra from Inhomogeneous Magnetic Fields Using a Neural Network. ACS Publications. [Link]

• The effects of field strength on NMR measurements. Green Imaging. [Link]

• Revealing the J-coupling in the 1H-NMR Spectra of Antineoplastic and Antimetabolites Drugs. Der Pharma Chemica. [Link]

• What is the effect of magnetic field strength in NMR? Reddit. [Link]

• Common 2D (COSY, HSQC, HMBC). San Diego State University NMR Facility. [Link]

• Picking and sorting single-transition NMR lines at two fields: unveiling the pure-shift information. ChemRxiv. [Link]

• 17O MAS NMR Correlation Spectroscopy at High Magnetic Fields. National Center for Biotechnology Information. [Link]

• 2D NMR Problem Solving. Eugene E. Kwan. [Link]

• 2D NMR A correlation map between two NMR parameters. University of Arizona. [Link]

• 2-(Morpholin-4-yl)pyrimidine-5-carboxylic acid. PubChem. [Link]

• 2次元NMR法による構造解析. Kaneka Techno Research. [Link]

• Synthesis, Characterization, Molecular Docking, and Preliminary Biological Evaluation of 2-((4-Morpholino-1,2,5-thiadiazol-3-yl)oxy)benzaldehyde. MDPI. [Link]

• Ethyl 4-[5-(methoxymethyl)furan-2-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. Semantic Scholar. [Link]

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Technical Support Center: Crystallization Optimization for Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Welcome to the Advanced Crystallization Troubleshooting Guide. As a critical intermediate in the synthesis of kinase inhibitors and pyrimido-pyridazinone compounds[1], Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate presents unique isolation challenges. Its structural features—an electron-deficient pyrimidine core, a flexible morpholine ring, and a reactive methyl ester—require precise thermodynamic and kinetic control during crystallization to ensure high yield and API-grade purity.

This guide provides field-proven insights, mechanistic explanations, and self-validating protocols to help you overcome common crystallization bottlenecks.

Part 1: Frequently Asked Questions (Mechanisms & Troubleshooting)

Q1: Why does my product "oil out" (Liquid-Liquid Phase Separation) instead of crystallizing during cooling?

The Causality: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when supersaturation causes the solute to separate into a secondary, solute-rich liquid phase rather than a rigid crystalline solid[2]. For this specific molecule, the morpholine ring introduces conformational flexibility (rapid chair-to-boat inversion), which kinetically hinders integration into the crystal lattice. When supersaturation is generated too rapidly (e.g., via fast cooling or aggressive anti-solvent dosing), the system bypasses the metastable binodal curve and enters the spinodal decomposition region, resulting in an emulsion of oil droplets[3].

The Solution: You must maintain the system within the metastable zone. Shift from a purely cooling-based crystallization to a seeded anti-solvent crystallization . Avoid mid-polar solvents like acetone, which are notorious for inducing stable miscibility gaps with this compound class.

Q2: I am using ethanol as an anti-solvent, but my HPLC shows a new impurity peak (+14 Da). What is happening?

The Causality: You are observing transesterification . The electron-withdrawing nature of the pyrimidine ring increases the electrophilicity of the C5-carboxylate carbonyl. In the presence of ethanol, and catalyzed by trace basicity from unreacted morpholine starting material (pKa ~8.3), the ethoxide/ethanol nucleophile attacks the carbonyl carbon. This addition-elimination mechanism expels methanol, converting your target methyl ester into an ethyl ester[4].

The Solution: Always match your alcohol solvent to the ester moiety. Use Methanol as your primary solvent to render any transesterification equilibrium chemically invisible. If an anti-solvent is required, use water or a non-nucleophilic alkane (e.g., heptane).

Q3: How does oiling out affect the purging of residual morpholine and pyrimidine precursors?

The Causality: Oiling out severely compromises impurity rejection. The solute-rich oil droplets act as a highly concentrated organic phase, which serves as a "good solvent" for structurally similar impurities like residual morpholine[5]. If these unstable droplets spontaneously solidify into an amorphous or semi-crystalline mass, the impurities become physically permanently entrapped within the solid matrix[2].

The Solution: Bypassing LLPS via controlled seeding ensures that molecules integrate into the crystal lattice one by one, effectively rejecting impurities into the bulk mother liquor.

Part 2: Solvent Screening & Quantitative Data

Selecting the correct solvent system is a balance between solubility thermodynamics, chemical stability, and LLPS avoidance. Below is the validated solvent screening matrix for Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate.

Solvent System	Solvency Profile	LLPS (Oiling Out) Risk	Transesterification Risk	Recommendation
Methanol / Water	High at 55°C, Low at 5°C	Moderate	None (Matched Ester)	Highly Recommended
Ethanol / Water	High at 55°C, Low at 5°C	Moderate	High (Forms Ethyl Ester)	Not Recommended
Ethyl Acetate / Heptane	Moderate	High (Miscibility gap common)	None	Viable, requires strict dosing
Acetone / Water	High	Very High (Oils out readily)	None	Avoid

Part 3: Visualizations & Process Logic

Decision matrix for selecting crystallization solvents to avoid LLPS and transesterification.

Mechanistic pathway comparing LLPS-induced impurity entrapment versus controlled crystal growth.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and prevent batch failure, this protocol for Seeded Anti-Solvent Crystallization (Methanol/Water) incorporates mandatory In-Process Controls (IPCs) to create a self-validating system.

Step 1: Primary Dissolution

• Action: Suspend crude Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate in Methanol (5 volumes relative to crude mass). Heat the reactor to 55°C under moderate agitation (250 RPM).

• Self-Validation Check: The solution must become visually clear. Pull a 1 mL aliquot, quench, and analyze via HPLC to confirm ester integrity (Target: >99.0% methyl ester, confirming no degradation).

Step 2: Metastable Zone Entry

• Action: Cool the reactor linearly to 45°C over 30 minutes.

• Self-Validation Check: Utilize a Focused Beam Reflectance Measurement (FBRM) probe. The chord length counts must remain at baseline (zero), confirming the system is in the metastable zone and has not prematurely oiled out.

Step 3: Seeding

• Action: Introduce 1.0 wt% of highly pure, milled crystalline seeds of the target compound. Hold the temperature at 45°C for 60 minutes to allow the seed bed to mature.

• Self-Validation Check: FBRM should show a stable, non-exponential increase in chord counts. A sudden spike indicates secondary nucleation, while a drop indicates seed dissolution (meaning the system is undersaturated).

Step 4: Controlled Anti-Solvent Dosing

• Action: Dose Water (5 volumes) linearly over a strict 4-hour period using a programmable syringe pump.

• Self-Validation Check (Critical): Monitor via Particle Video Microscope (PVM) or FBRM. If spherical droplets (oil phase) are detected, immediately pause the water dosing and hold the temperature until the droplets transition into faceted crystals.

Step 5: Cooling & Isolation

• Action: Cool the suspension to 5°C at a rate of 0.1°C/min. Filter the slurry via a Nutsche filter and wash the cake with pre-chilled 1:1 Methanol:Water (2 volumes). Dry under vacuum at 40°C.

• Self-Validation Check: Analyze the mother liquor via HPLC. It should contain <5% of the theoretical product yield and >90% of the residual morpholine impurity, validating successful impurity rejection.

Sources

• 1. WO2013028818A1 - Pyrimido- pyridazinone compounds and use thereof - Google Patents [patents.google.com]
• 2. mt.com [mt.com]
• 3. mdpi.com [mdpi.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Amidation of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate

Welcome to the Advanced Application Support Center. This guide is specifically engineered for scientists and drug development professionals facing chemoselectivity challenges during the direct amidation of electron-deficient heterocyclic esters.

Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate presents a unique synthetic challenge. The pyrimidine core is heavily electron-withdrawn by both the heterocyclic nitrogens and the C5-carboxylate group. This electronic landscape makes the ring highly susceptible to off-target nucleophilic attacks, requiring precise mechanistic control to achieve high-yielding amidation.

Part 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q: Why does my amidation yield a complex mixture with a mass of +[Amine mass - 1] at the pyrimidine core, while the methyl ester remains intact? A: This is the classic signature of Nucleophilic Aromatic Substitution (SNAr). Because the C5-ester acts as a strong electron-withdrawing group, it activates the C4 and C6 positions of the pyrimidine ring toward nucleophilic attack. When you expose this substrate to a free primary or secondary amine under standard basic or thermal conditions, the amine preferentially attacks the highly electrophilic ring rather than the carbonyl carbon. To prevent this, you must alter the reaction's causality: use a Lewis acid to specifically activate the carbonyl oxygen[1], or convert the amine into a highly nucleophilic metal-amide complex that delivers the nucleophile directly to the ester via a cyclic transition state[2].

Q: I attempted a direct amidation using standard basic conditions (KOtBu or NaOMe) and observed significant ester hydrolysis. How is this side reaction dominating? A: Even trace moisture in hygroscopic bases, solvents, or the amine itself will cause competitive saponification of the methyl ester. Once the carboxylate anion forms, it is electronically deactivated and completely unreactive toward direct amidation without the addition of a stoichiometric peptide coupling reagent (e.g., HATU/EDC). Furthermore, strong bases exacerbate the degradation of the pyrimidine ring. Transitioning to a moisture-tolerant, base-free catalytic system—such as Iron(III) chloride[3] or Zirconium oxide[4]—eliminates the saponification pathway entirely.

Q: Which direct amidation strategy provides the highest chemoselectivity for this specific pyrimidine carboxylate? A: The most robust approach is an Aluminum-mediated amidation (a variation of the Weinreb amidation) using an air-stable source of trimethylaluminum, such as DABAL-Me3[2]. This reagent pre-forms an aluminum-amide intermediate. Because the aluminum acts as a Lewis acid to coordinate the ester carbonyl, the amine is delivered intramolecularly. This completely bypasses the intermolecular SNAr pathways that plague this specific heterocycle.

Part 2: Quantitative Data & Strategy Comparison

The following table synthesizes the performance metrics of various direct amidation strategies when applied to electron-deficient heteroaryl esters like Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate.

Amidation Strategy	Reagents / Catalyst	Temp (°C)	Primary Side Reaction	Typical Yield	SNAr Risk
Thermal / Uncatalyzed	Amine (excess)	120 - 150	Ring Degradation	< 20%	Very High
Strong Base Promoted	KOtBu or NaOMe	25 - 60	Ester Hydrolysis	30 - 50%	High
Transition Metal	FeCl3 (15 mol%)	80	Trace Hydrolysis	70 - 85%	Low
Lewis Acid Catalyzed	ZrO2 or ZrCl4	110	Incomplete Conversion	80 - 90%	Low
Al-Mediated (Weinreb)	DABAL-Me3	40 - 65	None (Clean profile)	> 90%	None

Part 3: Validated Experimental Protocol (DABAL-Me3 Activation)

This protocol utilizes DABAL-Me3 (bis(trimethylaluminum)-1,4-diazabicyclo[2.2.2]octane adduct) to achieve chemoselective amidation without SNAr side reactions[2].

System Validation Checkpoint: Before adding the pyrimidine ester, the formation of the active aluminum-amide complex must be visually validated. This is confirmed by the cessation of methane gas evolution. If no gas evolves upon adding the amine to the DABAL-Me3 suspension, the reagent has been compromised by atmospheric moisture and the reaction will fail.

Step-by-Step Methodology:

• Complex Formation: In an oven-dried flask under an inert nitrogen atmosphere, suspend DABAL-Me3 (0.6 equiv, providing 1.2 equiv of active AlMe3) in anhydrous THF (0.5 M).

• Amine Activation: Slowly add the desired amine (1.2 equiv) via syringe.

  • Validation: Observe steady effervescence (methane release). Stir the mixture at 40 °C for 1 hour until gas evolution completely stops. This confirms the quantitative formation of the nucleophilic Al-amide intermediate.

• Substrate Addition: Add Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (1.0 equiv) as a solution in anhydrous THF.

• Reaction: Heat the reaction mixture to a gentle reflux (65 °C) for 4–12 hours. Monitor the consumption of the ester via LC-MS. The targeted activation of the carbonyl ensures the sensitive pyrimidine ring remains untouched.

• Quench (Critical Step): Cool the flask to 0 °C. Quench the reaction dropwise with a 1M aqueous solution of Rochelle's salt (potassium sodium tartrate).

  • Causality: Aluminum salts form thick, intractable gels in standard aqueous workups that trap the product. Rochelle's salt chelates the Al³⁺ ions, breaking the emulsion and yielding a biphasic, easily separable mixture.

• Isolation: Stir vigorously for 1 hour until two clear layers form. Extract the aqueous layer with EtOAc (3x), dry the combined organic layers over Na₂SO₄, and concentrate under reduced pressure to yield the pure pyrimidine amide.

Part 4: Mechanistic Pathway Visualization

Mechanistic divergence of ester amidation vs. SNAr side reactions on pyrimidine cores.

Part 5: References

• Solvent-Free Iron(III) Chloride-Catalyzed Direct Amidation of Esters Source: National Institutes of Health (NIH) / PMC URL:[Link][3]

• ZrCl4 as a New Catalyst for Ester Amidation: An Efficient Synthesis of h-P2X7R Antagonists Source: ResearchGate URL:[Link][1]

• Automated Column-Flow Reactor with Inline Spectrometers for the Residence Time Measurement and Kinetic Analysis of ZrO2-Catalyzed Direct Ester Amidation Source: ACS Industrial & Engineering Chemistry Research URL:[Link][4]

• Amide Bond Formation Using an Air-Stable Source of AlMe3 (DABAL-Me3) Source: ResearchGate / Benchchem URL:[Link][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Solvent-Free Iron(III) Chloride-Catalyzed Direct Amidation of Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

HPLC validation methods for determining Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate purity

As a Senior Application Scientist, developing a robust, stability-indicating analytical method for nitrogen-rich heterocyclic scaffolds requires balancing chromatographic theory with practical regulatory compliance. Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (CAS 930111-21-0) is a highly versatile chemical intermediate frequently utilized in the synthesis of targeted therapeutics, including kinase inhibitors.

However, its structural features—a basic morpholine ring, an electron-deficient pyrimidine core, and a hydrolyzable methyl ester—present distinct analytical challenges. This guide objectively compares traditional and optimized HPLC methodologies for determining the purity of this compound, providing field-proven protocols and mechanistic rationales aligned with the latest regulatory standards.

The Analytical Challenge: Mechanistic Insights

When designing an HPLC method for pyrimidine derivatives, standard reversed-phase approaches often fall short due to the complex ionization profile of the molecule[1].

• The Morpholine Ring & Silanol Interactions: The basic nitrogen in the morpholine moiety interacts strongly with unendcapped, acidic silanols on traditional silica stationary phases. This secondary ion-exchange interaction manifests as severe peak tailing, which compromises the Limit of Quantitation (LOQ) and integration accuracy.

• The Ester Group & pH Sensitivity: To suppress silanol ionization, chromatographers often use high-pH mobile phases. However, the methyl ester group in Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate is highly susceptible to base-catalyzed hydrolysis. Therefore, the method must operate at an acidic pH (typically pH 3.0–4.5) to maintain ester stability while relying on heavily endcapped or sterically protected stationary phases to mitigate tailing.

• Orthogonal Selectivity: Separating the target API from its primary degradation product (the des-methyl carboxylic acid) and synthetic impurities requires more than just hydrophobic partitioning. Utilizing stationary phases that offer π−π interactions provides orthogonal selectivity crucial for resolving structurally similar pyrimidine analogs.

According to the recently updated 2, an analytical procedure must be demonstrated to be fit for its intended purpose, which for purity assays mandates rigorous specificity and range validation across all potential degradation pathways[2].

Methodological Comparison: C18 Isocratic vs. Phenyl-Hexyl Gradient

To establish the most reliable purity assay, we compared a traditional Method A (Standard C18 column, Isocratic elution) against an optimized Method B (Phenyl-Hexyl column, Gradient elution).

• Method A (Traditional): Utilizes a standard C18 column with an isocratic mobile phase of 40:60 Acetonitrile:Water (0.1% TFA). While fast, the isocratic nature leads to band broadening for late-eluting lipophilic impurities.

• Method B (Optimized): Employs a Phenyl-Hexyl stationary phase with a gradient elution of Acetonitrile and 10 mM Ammonium Acetate (pH 4.0). The Phenyl-Hexyl phase provides π−π interactions with the electron-deficient pyrimidine ring, while the gradient sharpens late-eluting peaks and the buffered pH protects the methyl ester from hydrolysis.

Table 1: ICH Q2(R2) Validation Parameter Comparison

Validation Parameter	Method A: C18 Isocratic	Method B: Phenyl-Hexyl Gradient	ICH Q2(R2) Acceptance Criteria
Specificity (Resolution, Rs​ )	Rs​=1.2 (Fails to resolve acid degradant)	Rs​=3.8 (Baseline resolution)	Rs​≥2.0
Linearity ( R2 )	0.995 (Range: 10-100 µg/mL)	0.9999 (Range: 0.5-150 µg/mL)	R2≥0.999
Accuracy (% Recovery)	92.4% – 105.1%	98.7% – 101.2%	95.0% – 105.0%
Precision (% RSD)	1.8%	0.4%	≤2.0%
Limit of Quantitation (LOQ)	5.0 µg/mL	0.5 µg/mL	Signal-to-Noise ≥10:1

Step-by-Step Experimental Protocol (Optimized Method B)

A method is only as reliable as its daily execution. The following protocol is designed as a self-validating system , ensuring that system suitability is proven before any sample data is reported.

Chromatographic Conditions

• Column: Phenomenex Luna® Phenyl-Hexyl, 150 x 4.6 mm, 3 µm (or equivalent).

• Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade Water, adjusted to pH 4.0 with glacial acetic acid. (Causality: pH 4.0 keeps the morpholine nitrogen protonated while preventing base-catalyzed ester hydrolysis).

• Mobile Phase B: 100% Acetonitrile (LC-MS grade).

• Gradient Program:

  • 0.0 - 2.0 min: 5% B

  • 2.0 - 12.0 min: 5% → 60% B

  • 12.0 - 15.0 min: 60% → 90% B

  • 15.0 - 17.0 min: 90% B

  • 17.0 - 17.1 min: 90% → 5% B (Re-equilibration for 5 mins).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C ± 1°C.

• Detection: UV at 254 nm (Reference 360 nm).

Standard and Sample Preparation

• Diluent: 95:5 Water:Acetonitrile. (Causality: Matching the diluent to the initial gradient conditions prevents the "solvent effect," avoiding peak splitting for early-eluting polar impurities).

• Standard Solution: Accurately weigh 10.0 mg of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate reference standard into a 100 mL volumetric flask. Dissolve and make up to volume with diluent (100 µg/mL).

• System Suitability Test (SST) Solution: Spike the Standard Solution with 1.0 µg/mL of 2-(4-morpholinyl)-5-pyrimidinecarboxylic acid (the primary hydrolysis degradant).

Forced Degradation Protocol (Specificity Demonstration)

To prove the method is stability-indicating, subject the sample to the following stress conditions and neutralize before injection:

• Acidic: 0.1 M HCl at 60°C for 2 hours. (Neutralize with 0.1 M NaOH).

• Alkaline: 0.1 M NaOH at Room Temp for 30 mins. (Neutralize with 0.1 M HCl). Note: The ester is highly sensitive to base; mild conditions are required to prevent complete destruction.

• Oxidative: 3% H2​O2​ at Room Temp for 2 hours.

Execution & Self-Validation Criteria

Before analyzing unknown samples, inject the SST Solution. The system is only validated for use if:

• The resolution ( Rs​ ) between the carboxylic acid degradant and the target ester is ≥2.0 .

• The tailing factor ( Tf​ ) for the target peak is ≤1.5 .

• The %RSD of the target peak area across 5 replicate injections is ≤1.0% .

Visualizations

The following diagrams illustrate the logical frameworks underpinning the method's lifecycle and the chemical degradation pathways evaluated during validation.

Fig 1. Analytical procedure lifecycle aligning ICH Q14 development with ICH Q2(R2) validation.

Fig 2. Primary forced degradation pathways for the pyrimidinecarboxylate ester scaffold.

References

• validation of analytical procedures q2(r2)
• HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review)
• Source: benchchem.
• Source: rjptonline.

Sources

• 1. researchgate.net [researchgate.net]
• 2. database.ich.org [database.ich.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rjptonline.org [rjptonline.org]

Validating the Binding Affinity of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate-Based Ligands: A Comparative Guide

As a Senior Application Scientist in early-stage drug discovery, one of the most critical challenges is accurately validating the binding affinity of novel pharmacophores. The compound Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (CAS 930111-21-0) serves as a highly privileged building block in the design of kinase inhibitors, particularly targeting the Phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) pathways [1].

This guide provides an objective, data-driven comparison of the analytical platforms used to validate the binding affinity of ligands derived from this scaffold, supported by mechanistic insights and self-validating experimental protocols.

Mechanistic Grounding: The Morpholino-Pyrimidine Pharmacophore

To design a robust validation assay, one must first understand how the ligand interacts with the target. The 2-(4-morpholinyl)-pyrimidine core is a classic ATP-competitive hinge-binding motif [2].

• The Hinge Interaction: The oxygen atom of the morpholine ring acts as a critical hydrogen bond acceptor, interacting directly with the backbone amide of the kinase hinge region (e.g., Val851 in PI3Kγ or Val882 in PI3Kα)[4].

• The Specificity Pocket: The methyl carboxylate group at the 5-position of the pyrimidine ring provides a synthetic vector. By derivatizing this ester (e.g., via saponification and subsequent amide coupling), medicinal chemists can probe the solvent-exposed affinity pockets to engineer isoform selectivity (e.g., PI3Kα vs. PI3Kδ) [1].

PI3K/AKT/mTOR signaling pathway illustrating the inhibitory mechanism of morpholino-pyrimidines.

Comparative Analysis of Binding Affinity Assays

When validating ligands based on the methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate scaffold, researchers typically choose between three primary modalities: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), Surface Plasmon Resonance (SPR), and Radiometric Assays.

Table 1: Objective Comparison of Validation Platforms

Assay Technology	Primary Output	Throughput	Sensitivity	Best Use Case
TR-FRET (e.g., LanthaScreen)	IC50​ (Equilibrium)	High (384/1536-well)	High (pM to nM)	Primary screening of large ligand libraries; SAR development.
Surface Plasmon Resonance (SPR)	Kd​ , kon​ , koff​ (Kinetics)	Low to Medium	Very High	Hit-to-lead optimization; determining target residence time.
Radiometric ( 33 P-ATP)	IC50​ (Enzymatic)	Medium	Gold Standard	Orthogonal confirmation of functional enzyme inhibition.

Causality in Platform Selection: TR-FRET is preferred for initial screening because the long emission half-life of lanthanide fluorophores eliminates background auto-fluorescence common in synthetic chemical libraries. However, equilibrium metrics ( IC50​ ) do not predict in vivo efficacy as accurately as target residence time ( 1/koff​ ). Therefore, SPR is mandatory for lead optimization to ensure the morpholino-pyrimidine ligand remains bound to the kinase pocket long enough to exert a sustained pharmacodynamic effect.

Table 2: Benchmark Binding Affinities of Morpholino-Pyrimidine Ligands

To set experimental expectations, Table 2 outlines the IC50​ profiles of two clinical-stage morpholino-pyrimidine derivatives, ZSTK474 and BKM120 (Buparlisib)[2, 3]. Your novel methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate derivatives should be benchmarked against these values.

Benchmark Inhibitor	PI3Kα IC50​ (nM)	PI3Kβ IC50​ (nM)	PI3Kδ IC50​ (nM)	PI3Kγ IC50​ (nM)
ZSTK474 [3]	16	44	5	49
BKM120 (Buparlisib) [2]	~50	~166	~116	~262

Experimental Protocols: A Self-Validating Workflow

To ensure scientific integrity, the following protocols incorporate built-in quality controls (Z'-factor calculation and reference compound benchmarking).

Sequential validation workflow: High-throughput TR-FRET screening followed by SPR kinetic profiling.

Protocol A: High-Throughput TR-FRET Assay for IC50​ Determination

This assay relies on the competition between your synthesized ligand and a fluorescently labeled kinase tracer for the ATP-binding site.

• Preparation of Assay Buffer: Prepare a buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl 2​ , 1 mM EGTA, and 0.01% Brij-35. Causality: Brij-35 prevents non-specific binding of the hydrophobic pyrimidine ligands to the plastic microplate walls.

• Compound Plating: Dispense 100 nL of the morpholino-pyrimidine ligand (10-point dose-response, 3-fold serial dilution in 100% DMSO) into a 384-well low-volume plate. Include BKM120 as a positive control and DMSO as a negative control.

• Kinase Incubation: Add 5 µL of recombinant PI3K (e.g., GST-tagged PI3Kα) to the wells. Incubate for 30 minutes at room temperature. Causality: Pre-incubation is critical for morpholino-pyrimidines to establish equilibrium at the hinge region before the tracer is introduced.

• Tracer Addition: Add 5 µL of a detection mix containing the fluorescent kinase tracer and a Terbium (Tb)-labeled anti-GST antibody.

• Detection & Analysis: Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 495 nm and 520 nm). Calculate the emission ratio (520/495). Validate the assay run by ensuring the Z'-factor is > 0.6 between the DMSO and BKM120 control wells.

Protocol B: Surface Plasmon Resonance (SPR) for Kinetic Profiling

While TR-FRET provides potency, SPR dictates the temporal dynamics of the ligand-kinase interaction.

• Surface Preparation: Using a CM5 sensor chip, perform standard amine coupling to immobilize the recombinant kinase (target ~3000 Response Units, RU). Block the remaining active esters with 1 M ethanolamine.

• Analyte Preparation: Dilute the methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate ligand in running buffer (PBS with 0.05% Tween-20 and 1% DMSO) to a concentration range of 0.1x to 10x the estimated Kd​ .

• Multi-Cycle Kinetics:

  • Association Phase: Inject the ligand at a flow rate of 30 µL/min for 120 seconds.

  • Dissociation Phase: Flow blank running buffer for 600 seconds. Causality: A long dissociation phase is mandatory to accurately capture the koff​ (off-rate) of tightly binding morpholino-pyrimidine derivatives.

• Data Fitting: Subtract the reference cell signal and bulk refractive index changes (DMSO calibration). Fit the resulting sensograms to a 1:1 Langmuir binding model to extract kon​ , koff​ , and Kd​ .

Conclusion

Validating ligands derived from the Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate scaffold requires a dual-tiered approach. TR-FRET provides the throughput necessary to navigate the Structure-Activity Relationship (SAR) of the 5-position carboxylate modifications, while SPR ensures that the 2-morpholino hinge-binding interaction yields a sufficiently long target residence time. By utilizing benchmark controls like BKM120 and ZSTK474, researchers can confidently advance their novel kinase inhibitors from biochemical validation to cellular efficacy models.

References

• Design, Synthesis, and Preclinical Evaluation of Fused Pyrimidine-Based Hydroxamates for the Treatment of Hepatocellular Carcinoma. Journal of Medicinal Chemistry - ACS Publications.
• Identification and Characterization of NVP-BKM120, an Orally Available Pan-Class I PI3-Kinase Inhibitor. AACR Journals.
• ZSTK474, a novel phosphatidylinositol 3-kinase inhibitor identified using the JFCR39 drug discovery system. PMC - National Institutes of Health.
• RCSB PDB - 3SD5: Crystal Structure of PI3K gamma with 5-(2,4-dimorpholinopyrimidin-6-yl). RCSB Protein Data Bank.

A Comparative Guide to LC-MS/MS Method Validation for Quantifying Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate in Plasma

Introduction: The Critical Role of Bioanalytical Method Validation in Drug Development

In the landscape of pharmaceutical development, the journey from a promising molecule to a therapeutic product is underpinned by rigorous scientific data. A critical component of this data comes from bioanalytical methods, which are used to quantify a drug and its metabolites in biological matrices.[1][2] For pharmacokinetic (PK), toxicokinetic (TK), and bioequivalence studies that form the bedrock of regulatory submissions, the reliability of this concentration data is non-negotiable. Therefore, the process of bioanalytical method validation (BMV) is not merely a procedural step but a fundamental requirement to ensure that an analytical method is accurate, precise, and reproducible for its intended purpose.[2][3]

This guide provides an in-depth, experience-driven walkthrough for the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (MPC) in plasma. MPC, a representative small molecule containing both a pyrimidine core and a morpholine moiety, presents typical challenges in bioanalysis, including the need for high sensitivity and selectivity in a complex biological matrix.

We will delve into the rationale behind experimental choices, present a complete, step-by-step validated protocol, and objectively compare the performance of LC-MS/MS with alternative analytical techniques. This document is structured to serve as a practical guide for researchers, scientists, and drug development professionals, grounded in the harmonized principles of the International Council for Harmonisation (ICH) M10 guideline, which is endorsed by major regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5]

The Gold Standard: LC-MS/MS for MPC Quantification

Liquid chromatography coupled with tandem mass spectrometry has become the definitive technique for small molecule bioanalysis in regulated environments.[6][7] Its ascendancy is due to an unparalleled combination of sensitivity, specificity, and speed, allowing for the precise measurement of analytes at low concentrations (ng/mL or pg/mL) even in the presence of myriad endogenous components.

Method Development Strategy: A Rationale-Driven Approach

A robust method is not built on trial and error but on a logical framework informed by the analyte's properties and the analytical goals.

• Understanding the Analyte: Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate (MPC) The structure of MPC, with its morpholine and pyrimidine groups, suggests moderate polarity. The ester functional group may be susceptible to hydrolysis, a factor to consider during sample handling and stability assessments. An understanding of its physicochemical properties (e.g., pKa, logP) is the first step in designing an effective extraction and chromatographic strategy. Similar structures like 2-(Morpholin-4-yl)pyrimidine-5-carboxylic acid are known to be polar, which informs our choice of chromatographic conditions.[8]

• Internal Standard (IS) Selection: The Key to Precision The use of an appropriate internal standard is crucial to compensate for variability during sample preparation and analysis.[9] A stable isotope-labeled (SIL) internal standard (e.g., MPC-d4) is the universally recommended choice.[9][10] A SIL-IS is chemically identical to the analyte and thus co-elutes chromatographically and exhibits the same ionization behavior and extraction recovery. This allows it to precisely track and correct for any analytical variability, significantly improving accuracy and precision.

• Sample Preparation: Isolating the Analyte from the Matrix Plasma is a complex matrix containing proteins, phospholipids, salts, and other endogenous components that can interfere with analysis. The primary goal of sample preparation is to remove these interferences while efficiently recovering the analyte.

  • Protein Precipitation (PPT): Simple and fast, typically using acetonitrile or methanol. While effective at removing proteins, it often fails to remove phospholipids, a major source of matrix effects (ion suppression or enhancement) in ESI-MS.[11][12]

  • Liquid-Liquid Extraction (LLE): Offers a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent. The choice of solvent (e.g., methyl tert-butyl ether, ethyl acetate) is critical and depends on the analyte's polarity.

  • Solid-Phase Extraction (SPE): Provides the cleanest extracts by utilizing specific chemical interactions between the analyte and a solid sorbent.[12][13] For MPC, a mixed-mode or polymeric reversed-phase sorbent could be effective, offering high recovery and significant removal of phospholipids. For this guide, we select SPE for its superior cleanup, which is critical for ensuring method robustness and minimizing matrix effects.

• Chromatographic Separation: Achieving Selectivity The goal of chromatography is to separate the analyte from the IS and any remaining matrix components before they enter the mass spectrometer.

  • Column Chemistry: A standard C18 reversed-phase column is often the first choice for small molecules. However, for more polar compounds like MPC, Hydrophilic Interaction Liquid Chromatography (HILIC) can be a powerful alternative, providing better retention and separation from early-eluting matrix interferences.[14][15]

  • Mobile Phase: A typical mobile phase for reversed-phase LC consists of water and an organic solvent (acetonitrile or methanol) with a modifier like formic acid to promote protonation and improve peak shape and ionization efficiency in positive ion mode.

• Mass Spectrometric Detection: Ensuring Specificity and Sensitivity Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides exceptional specificity. We select a specific precursor ion (the protonated molecule, [M+H]⁺) for MPC, fragment it, and monitor a specific product ion. This precursor-to-product ion transition is unique to the analyte, effectively filtering out noise from other co-eluting compounds.[16]

A Validated LC-MS/MS Protocol for MPC Quantification

This section details a representative, fully validated protocol for the quantification of MPC in human plasma.

Experimental Workflow Diagram

Caption: High-level workflow for the LC-MS/MS quantification of MPC in plasma.

Detailed Step-by-Step Protocol

• Preparation of Standards and Quality Controls (QCs)

  • Prepare a 1 mg/mL stock solution of MPC and MPC-d4 (Internal Standard) in DMSO.

  • Create separate working solutions for the calibration curve (CC) standards and quality control (QC) samples by diluting the stock solution in 50:50 acetonitrile:water.

  • Spike blank human plasma with the CC and QC working solutions to prepare standards ranging from 0.1 ng/mL to 100 ng/mL and QCs at four levels:

    • Lower Limit of Quantitation (LLOQ): 0.1 ng/mL

    • Low QC (LQC): 0.3 ng/mL

    • Mid QC (MQC): 10 ng/mL

    • High QC (HQC): 80 ng/mL

• Sample Preparation (Solid-Phase Extraction)

  • Pipette 100 µL of plasma sample (blank, CC, QC, or unknown) into a 96-well plate.

  • Add 25 µL of the MPC-d4 working solution (50 ng/mL) to all wells except the blank matrix.

  • Add 200 µL of 4% phosphoric acid in water and vortex to mix.

  • Condition an Oasis HLB SPE plate with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated plasma sample onto the SPE plate.

  • Wash the wells with 1 mL of 5% methanol in water.

  • Elute the analyte and IS with 1 mL of methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (80:20 water:acetonitrile with 0.1% formic acid).

• LC-MS/MS Conditions

  • LC System: Waters ACQUITY UPLC

  • Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0.0-0.5 min: 20% B

    • 0.5-2.0 min: 20% to 95% B

    • 2.0-2.5 min: 95% B

    • 2.5-2.6 min: 95% to 20% B

    • 2.6-3.5 min: 20% B

  • Injection Volume: 5 µL

  • MS System: Sciex Triple Quad 6500+

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions:

    • MPC: m/z 250.1 → 194.2 (Quantifier), m/z 250.1 → 150.1 (Qualifier)

    • MPC-d4 (IS): m/z 254.1 → 198.2

Validation According to Regulatory Standards (ICH M10)

A full validation was performed to demonstrate the method's reliability, following the ICH M10 guideline.[4]

Selectivity

• Purpose: To ensure that endogenous matrix components do not interfere with the detection of the analyte or IS.

• Protocol: Analyze blank plasma from at least six different sources. In a separate aliquot from each source, spike the analyte at the LLOQ.

• Acceptance Criteria: The response of any interfering peak in the blank matrix should be ≤ 20% of the analyte response at the LLOQ and ≤ 5% of the IS response.[9]

• Results: No significant interference was observed at the retention times of MPC and MPC-d4 in any of the six blank plasma lots.

Linearity (Calibration Curve)

• Purpose: To demonstrate the relationship between instrument response and known analyte concentrations.

• Protocol: Analyze a calibration curve consisting of a blank, a zero sample (with IS), and eight non-zero standards over three separate runs.

• Acceptance Criteria: A linear regression model with a 1/x² weighting should be used. At least 75% of the standards must be within ±15% of their nominal value (±20% for LLOQ). The correlation coefficient (r²) should be ≥ 0.99.

• Results:

Parameter	Result
Calibration Range	0.1 - 100 ng/mL
Regression Model	Linear, 1/x² weighting
Mean r²	> 0.995
Accuracy of Back-Calculated Standards	All within ±10% of nominal (±15% at LLOQ)

Accuracy and Precision

• Purpose: To determine the closeness of measured concentrations to the nominal value (accuracy) and the reproducibility of measurements (precision).[9]

• Protocol: Analyze five replicates of QC samples at four concentration levels (LLOQ, LQC, MQC, HQC) in three separate runs (one intra-day, two inter-day).

• Acceptance Criteria: For LQC, MQC, and HQC, the mean accuracy should be within ±15% of nominal, and the precision (%CV) should be ≤ 15%. For the LLOQ, accuracy should be within ±20%, and precision ≤ 20%.[5][9]

• Results:

QC Level	Nominal Conc. (ng/mL)	Intra-Day (n=5)	Inter-Day (n=15)
Accuracy (%) | Precision (%CV)	Accuracy (%) | Precision (%CV)
LLOQ	0.1	105.4 | 8.2	103.1 | 11.5
LQC	0.3	98.7 | 5.6	101.5 | 7.8
MQC	10	101.2 | 3.1	100.8 | 4.3
HQC	80	102.5 | 2.5	101.9 | 3.7

Recovery and Matrix Effect

• Purpose: To assess the efficiency of the extraction process (recovery) and the influence of the matrix on ionization (matrix effect).

• Protocol:

  • Recovery: Compare the analyte peak area from pre-extraction spiked samples to post-extraction spiked samples at LQC and HQC levels.

  • Matrix Effect: Compare the analyte peak area in post-extraction spiked plasma from six different sources to the peak area in a neat solution. The Matrix Factor (MF) is calculated, and its variability is assessed.[17]

• Acceptance Criteria: Recovery should be consistent and reproducible. The %CV of the IS-normalized matrix factor across the six lots should be ≤ 15%.

• Results:

Parameter	LQC Result	HQC Result
Mean Extraction Recovery (%)	88.5	91.2
IS-Normalized Matrix Factor (%CV)	6.8	5.4

The results indicate high and consistent recovery with minimal matrix effect, thanks to the effective SPE cleanup and the use of a SIL-IS.

Stability

• Purpose: To evaluate the chemical stability of the analyte in the biological matrix under various storage and handling conditions.

• Protocol: Analyze LQC and HQC samples after exposing them to different conditions:

  • Freeze-Thaw Stability: Three freeze (-80°C) and thaw cycles.

  • Bench-Top Stability: 6 hours at room temperature.

  • Long-Term Stability: 90 days at -80°C.

  • Stock Solution Stability: 30 days at 4°C.

• Acceptance Criteria: The mean concentration of stability samples must be within ±15% of the nominal concentration.

• Results: MPC was found to be stable under all tested conditions, with all results falling within ±10% of the nominal values.

Comparison with Alternative Analytical Techniques

While LC-MS/MS is the gold standard, it is instructive to compare it with other potential methods to understand its advantages fully.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Principle: This technique separates compounds using liquid chromatography, and quantification is based on the absorption of ultraviolet (UV) light by the analyte.

• Advantages:

  • Cost-Effective: Instrumentation is less expensive and more widely available than LC-MS/MS systems.

  • Robustness: Generally considered a very robust and straightforward technique.

• Limitations for Bioanalysis:

  • Lower Sensitivity: The limits of detection are typically in the high ng/mL to µg/mL range, which is often insufficient for modern PK studies where drug concentrations can be very low.

  • Lack of Specificity: Any compound that co-elutes and absorbs light at the same wavelength will interfere with quantification, leading to inaccurate results. This is a significant risk in a complex matrix like plasma.

Enzyme-Linked Immunosorbent Assay (ELISA)

• Principle: A plate-based immunoassay technique that relies on the highly specific binding of an antibody to the target analyte. Quantification is typically based on a colorimetric or fluorescent signal.

• Advantages:

  • High Throughput: The 96-well plate format is amenable to automation and processing large numbers of samples.

  • High Sensitivity: Can achieve very low detection limits, sometimes comparable to LC-MS/MS.

• Limitations for Small Molecules:

  • Development Time & Cost: Requires the development of a highly specific monoclonal or polyclonal antibody to the drug, which is a time-consuming and expensive process.

  • Cross-Reactivity: Antibodies may bind to structurally similar compounds, such as metabolites, leading to a lack of specificity and an overestimation of the parent drug concentration.

  • Narrower Dynamic Range: Often has a more limited linear range compared to LC-MS/MS, requiring more sample dilutions.

Comparative Performance Summary

Feature	LC-MS/MS	HPLC-UV	ELISA
Specificity	Very High (based on mass)	Low to Moderate	High (but risk of cross-reactivity)
Sensitivity (LLOQ)	Very High (pg/mL to low ng/mL)	Low (high ng/mL to µg/mL)	High (can be pg/mL to ng/mL)
Dynamic Range	Wide (3-4 orders of magnitude)	Moderate (2-3 orders of magnitude)	Narrow (1-2 orders of magnitude)
Throughput	Moderate to High	Moderate	High
Development Time	Short to Moderate	Short	Long (requires antibody development)
Cost per Sample	Moderate	Low	Low (after initial development)
Regulatory Acceptance	Gold Standard	Limited for low-dose drugs	Case-by-case; high scrutiny

Conclusion

The successful validation of a bioanalytical method is a prerequisite for its use in regulated studies. This guide has detailed a robust and reliable LC-MS/MS method for the quantification of Methyl 2-(4-morpholinyl)-5-pyrimidinecarboxylate in plasma, adhering to the stringent criteria of the ICH M10 guideline. The method demonstrates excellent selectivity, linearity, accuracy, precision, and stability.

A comparison with alternative techniques such as HPLC-UV and ELISA highlights the clear superiority of LC-MS/MS for this application. Its ability to deliver unparalleled sensitivity and specificity in a complex biological matrix makes it the definitive tool for generating high-quality data to support drug development programs. Adherence to the principles and practices outlined herein will ensure that the bioanalytical data generated is defensible, reliable, and fit for regulatory submission.

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